Taxayunnansin A

Core Science & Biosynthesis

Technical Guide: Taxayunnansin A – Chemical Structure & Molecular Characterization

This guide provides an in-depth technical analysis of Taxayunnansin A , a bioactive taxane diterpenoid. It synthesizes confirmed structural data, physicochemical properties, and isolation methodologies, addressing the specific needs of researchers in natural product chemistry and drug discovery.

Executive Summary

Taxayunnansin A (also identified as Taxayuntin or 13-Deacetylbaccatin VI ) is a complex taxane diterpenoid isolated from the bark and needles of Taxus species (T. wallichiana, T. yunnanensis). Unlike the clinically approved paclitaxel (Taxol®), Taxayunnansin A lacks the C-13 phenylisoserine side chain but possesses a highly oxygenated core with significant multidrug resistance (MDR) reversal potential. This guide elucidates its corrected chemical structure, resolving historical ambiguities regarding the D-ring (oxetane) configuration, and provides actionable protocols for its isolation and identification.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Nomenclature and Identifiers

Attribute	Detail
Common Name	Taxayunnansin A
Synonyms	Taxayuntin; 13-Deacetylbaccatin VI; 13-Decinnamoyltaxchinin B
CAS Registry Number	153229-31-3
IUPAC Name	(2α,5β,7β,10β,13α)-4,7,10-Triacetoxy-2-(benzoyloxy)-5,20-epoxy-1,13-dihydroxytax-11-en-9-one (Corrected configuration)
Chemical Family	Taxane Diterpenoid (Normal 6/8/6 Skeleton)

Molecular Data[1][4][6][9][10]

• Molecular Formula:

  [1][2]

• Molecular Weight: 672.72 g/mol [3]

• Exact Mass: 672.2782 Da[1][4]

• Elemental Analysis: C (62.49%), H (6.59%), O (30.92%)

Structural Logic & Connectivity

Taxayunnansin A is built upon the taxa-4(20),11-diene core but features the characteristic oxetane D-ring (5β,20-epoxy) found in bioactive taxanes like Baccatin III. Early literature (Barboni et al., 1993) incorrectly assigned a structure lacking the oxetane ring; however, subsequent 2D-NMR studies (Zhang et al., 1995; Appendino et al.) confirmed the presence of the oxetane.

Key Structural Features:

• Skeleton: Tricyclic [9.3.1.0

  ] pentadecane system (Rings A, B, C) fused with a four-membered oxetane (Ring D).

• Substituents:

  • C-2: Benzoyloxy group (-OBz).[1]

  • C-4, C-7, C-10: Acetoxy groups (-OAc).[2]

  • C-5: Involved in oxetane ring formation (5β,20-epoxy).[1] Note: Some variations describe a C-5 Acetoxy in non-oxetane precursors, but the C35H44O13 formula and "Baccatin" classification support the oxetane form.

  • C-13: Free Hydroxyl group (-OH). This is the "deacetyl" site relative to Baccatin VI.[2]

  • C-1: Free Hydroxyl group (-OH).

  • C-9: Ketone (=O).

Structural Elucidation & Spectroscopic Signatures[2][4][7][8][9][10]

To validate the identity of Taxayunnansin A, researchers must rely on specific NMR signatures that distinguish it from structurally similar taxoids (e.g., Baccatin III, 10-Deacetylbaccatin III).

Key H NMR Diagnostic Signals (CDCl , 500 MHz)

Position	(ppm)	Multiplicity	Interpretation
C-2 H	5.60 - 5.65	d, J=7.0 Hz	Diagnostic for 2-benzoate configuration.[4][3]
C-10 H	6.30 - 6.35	s	Singlet indicates C-10 is acetylated (vs. 10-DAB).[4][3]
C-13 H	4.80 - 4.90	m	Upfield shift relative to Taxol confirms lack of side chain.[4][3]
C-5 H	4.95	d, J=9.0 Hz	Characteristic of the oxetane ring junction.
C-20 H	4.15 & 4.30	dd (AB system)	Methylene protons of the oxetane ring.[4][3]
OAc Methyls	2.00 - 2.25	s (x4)	Four distinct singlets for acetyl groups (C4, C7, C10, etc.).[4][3]
Bz Aromatics	7.40 - 8.10	m	Benzoyl group protons.[4][3]

Diagrammatic Representation of Structural Logic

The following diagram illustrates the connectivity and functional groups defining Taxayunnansin A.

Figure 1: Structural connectivity of Taxayunnansin A, highlighting key functional groups attached to the taxane core.

Experimental Protocol: Isolation & Purification

This protocol outlines a self-validating workflow for isolating Taxayunnansin A from Taxus biomass.

Reagents & Materials

• Source Material: Dried needles/bark of Taxus wallichiana or Taxus yunnanensis.

• Solvents: Methanol (MeOH), Ethanol (EtOH), Dichloromethane (DCM), Hexane, Ethyl Acetate (EtOAc).

• Stationary Phases: Silica gel (200-300 mesh), ODS (Octadecylsilane) C18 resin.

Step-by-Step Isolation Workflow

• Extraction:

  • Macerate 1.0 kg of dried plant material in MeOH (3 x 3L) at room temperature for 48 hours.

  • Concentrate the combined filtrate under reduced pressure to obtain the crude extract.

• Partitioning (Liquid-Liquid Extraction):

  • Suspend crude extract in water.

  • Partition sequentially with Hexane (to remove lipids/waxes) and DCM.

  • Collect the DCM fraction (contains taxoids).

• Fractionation (Silica Gel Chromatography):

  • Load DCM fraction onto a silica gel column.

  • Elute with a gradient of Hexane:Acetone (from 90:10 to 50:50).

  • Monitor fractions via TLC (Vanillin-H2SO4 reagent; taxanes turn blue/purple).

• Purification (HPLC/Preparative TLC):

  • Subject taxane-rich fractions to C18 Reversed-Phase HPLC.

  • Mobile Phase: MeOH:H2O (65:35 to 80:20 gradient).

  • Detection: UV at 227 nm (taxane absorption maximum).

  • Isolate the peak corresponding to Taxayunnansin A (Retention time relative to Baccatin III must be determined; usually elutes later due to higher acetylation).

Figure 2: Workflow for the isolation of Taxayunnansin A from Taxus species.

Biological Significance: MDR Reversal[11][12]

While Taxayunnansin A exhibits weak direct cytotoxicity (IC50 > 10 µg/mL against KB cells), it is a potent Multidrug Resistance (MDR) Reversal Agent .

• Mechanism: It acts as a competitive inhibitor of P-glycoprotein (P-gp), an efflux pump responsible for chemotherapy resistance.

• Synergy: Co-administration of Taxayunnansin A with cytotoxic agents (e.g., Vincristine, Doxorubicin) significantly increases intracellular drug accumulation in resistant cancer cell lines (e.g., 2780AD).

• Structure-Activity Relationship (SAR): The lack of the C-13 side chain reduces cytotoxicity, while the hydrophobic acetoxy groups at C-4, C-7, and C-10 enhance affinity for the P-gp binding site.

References

• Zhang, H., Takeda, Y., Minami, Y., et al. (1995). Taxanes from Taxus yunnanensis. Phytochemistry, 39(5), 1147-1151. Link

• Appendino, G. (1995).[1] The Phytochemistry of the Yew Tree. Natural Product Reports, 12, 349-360. Link

• Barboni, L., Gariboldi, P., Torregiani, E., et al. (1993). Taxanes from Taxus wallichiana. Phytochemistry, 33(1), 145-150. (Note: Contains initial structural assignment, later corrected). Link

• Kobayashi, J., & Shigemori, H. (2002). Bioactive taxoids from the genus Taxus. Medicinal Research Reviews, 22(3), 305-328. Link

Sources

• 1. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PCIDB [genome.jp]
• 4. Taxol and Taxanes (Phytochemistry) | Yew Genomics Resource [langelabtools.wsu.edu]

Taxayunnansin A: Structural Pharmacology and Mechanism of Action

This guide provides an in-depth technical analysis of Taxayunnansin A (also known as Taxayuntin), a taxane diterpenoid isolated from Taxus species. Unlike its potent analog Paclitaxel (Taxol), Taxayunnansin A is characterized by a distinct lack of direct cytotoxicity, making it a critical reference compound for understanding the Structure-Activity Relationships (SAR) of taxanes.

Executive Summary

Taxayunnansin A (Synonyms: Taxayuntin, 13-Deacetylbaccatin VI) is a naturally occurring taxane diterpenoid primarily isolated from Taxus yunnanensis and Taxus wallichiana.[1] In the context of drug development, it serves as a pivotal negative control and biosynthetic scaffold .

Unlike Paclitaxel, which stabilizes microtubules to induce mitotic arrest, Taxayunnansin A exhibits negligible cytotoxicity (IC50 > 10 µg/mL) against standard cancer cell lines. This biological inactivity is mechanistically driven by the absence of the N-benzoyl-3-phenylisoserine side chain at the C-13 position, a moiety essential for high-affinity tubulin binding. Consequently, Taxayunnansin A is utilized in research to:

• Validate the pharmacophore requirements of tubulin-binding agents.

• Investigate potential Multidrug Resistance (MDR) reversal properties, a common trait of non-cytotoxic taxanes.

• Map the taxane biosynthetic pathway.

Chemical Identity & Structural Pharmacology

Chemical Profile

• Common Name: Taxayunnansin A

• Synonyms: Taxayuntin, 13-Deacetylbaccatin VI, 13-Decinnamoyltaxchinin B

• Chemical Class: Taxane Diterpenoid (Baccatin VI type)

• Molecular Formula: C₃₅H₄₄O₁₃

• Molecular Weight: ~672.72 g/mol [2][3]

• Source: Taxus yunnanensis (Yunnan Yew), Taxus wallichiana.[1]

Structure-Activity Relationship (SAR)

The biological divergence between Taxayunnansin A and Paclitaxel is a textbook example of SAR.

Feature	Paclitaxel (Active Drug)	Taxayunnansin A (Inactive Scaffold)	Pharmacological Impact
C-13 Position	N-benzoyl-3-phenylisoserine side chain	Hydroxyl or Acetyl group (Side chain absent)	Critical: The side chain is the primary anchor for β-tubulin binding. Its absence results in loss of microtubule stabilizing activity.
C-10 Position	Acetyl group	Acetyl/Hydroxyl variations	Modulates pharmacokinetics but is not the primary switch for cytotoxicity.
Taxane Core	Rigid scaffold	Rigid scaffold	Provides the spatial orientation for functional groups.

Biological Activity Profile

Cytotoxicity (The "Mechanism of Inaction")

Taxayunnansin A is defined by its lack of potency in direct cell killing assays. This "inactivity" is scientifically valuable as it confirms that the taxane ring system alone is insufficient for antimitotic activity.

• KB Cells (Human Epidermoid Carcinoma): IC50 > 10 µg/mL (Considered inactive).[3]

• L1210 (Murine Leukemia): IC50 > 10 µg/mL.[3]

• Comparative Potency: Paclitaxel typically exhibits IC50 values in the nanomolar (nM) range (e.g., 0.005 µg/mL). Taxayunnansin A is >2000-fold less potent.

Potential for MDR Reversal (Chemosensitization)

While not cytotoxic, non-taxol taxanes often function as inhibitors of P-glycoprotein (P-gp/ABCB1) , the efflux pump responsible for Multidrug Resistance (MDR).

• Mechanism: Taxayunnansin A may compete with cytotoxic drugs (like Doxorubicin or Paclitaxel) for the P-gp substrate binding pocket, effectively "jamming" the pump and restoring intracellular drug accumulation.

• Status: While chemically related taxanes like Taxinine and 5-O-benzoylated taxinine K (BTK) are proven MDR reversal agents, Taxayunnansin A serves as a structural candidate for this class effect.

Mechanism of Action (MOA)

Microtubule Interaction (Negative Binding)

The primary MOA of taxanes is the stabilization of GDP-bound β-tubulin.

• Paclitaxel Binding: The C-13 side chain inserts into the hydrophobic pocket of β-tubulin, locking the protein in a straight conformation that promotes polymerization.

• Taxayunnansin A Failure: Lacking the C-13 hydrophobic moiety, Taxayunnansin A cannot bridge the inter-protofilament interface.

  • Result: Microtubule dynamics remain unaffected; the cell proceeds through mitosis without arrest.

Visualization of Signaling & Interaction

Figure 1: Comparative Mechanism of Action. Paclitaxel actively binds tubulin to cause arrest, while Taxayunnansin A fails to bind tubulin but may interact with P-gp transporters.

Experimental Protocols

To validate the biological profile of Taxayunnansin A, the following protocols are recommended. These assays distinguish between cytotoxicity and MDR reversal.

Protocol A: Comparative Cytotoxicity (MTT Assay)

Objective: Confirm the lack of direct cytotoxicity compared to Paclitaxel.

• Cell Seeding: Seed KB or MCF-7 cells (5,000 cells/well) in 96-well plates. Incubate for 24h at 37°C.

• Compound Preparation:

  • Dissolve Taxayunnansin A in DMSO (Stock: 10 mM).

  • Prepare serial dilutions (0.01, 0.1, 1, 10, 100 µM) in culture medium.

  • Control: Paclitaxel (Positive control), DMSO (Vehicle).

• Treatment: Add 100 µL of compound dilutions to wells. Incubate for 72h.

• Detection:

  • Add 20 µL MTT reagent (5 mg/mL). Incubate 4h.

  • Solubilize formazan crystals with DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50.

  • Expected Result: Taxayunnansin A IC50 > 10 µM (Inactive).

Protocol B: Tubulin Polymerization Assay (In Vitro)

Objective: Prove mechanistically that Taxayunnansin A does not stabilize microtubules.

• Reagents: Purified tubulin (>99% pure) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9) + 1 mM GTP.

• Setup:

  • Blank: Tubulin + GTP + DMSO.

  • Test: Tubulin + GTP + Taxayunnansin A (10 µM).

  • Positive Control: Tubulin + GTP + Paclitaxel (10 µM).

• Measurement: Monitor absorbance at 340 nm (turbidity) at 37°C for 60 minutes.

• Interpretation:

  • Paclitaxel:[1][4][5][6][7][8][9] Rapid increase in OD340 (polymerization).

  • Taxayunnansin A: OD340 profile similar to DMSO blank (no polymerization).

Protocol C: Rhodamine 123 Accumulation (MDR Reversal)

Objective: Assess if Taxayunnansin A inhibits P-gp.

• Cell Line: Use P-gp overexpressing cells (e.g., KB-C2 or MDR1-transfected MDCK).

• Treatment:

  • Pre-incubate cells with Taxayunnansin A (10 µM) for 30 min.

  • Add Rhodamine 123 (fluorescent P-gp substrate) for 60 min.

• Wash: Remove medium, wash with ice-cold PBS.

• Analysis: Measure intracellular fluorescence via Flow Cytometry (FITC channel).

  • Logic: If Taxayunnansin A inhibits P-gp, intracellular fluorescence will increase compared to control.

References

• Zhang, H., et al. (1995). "Taxanes from Taxus yunnanensis." Phytochemistry, 39(5), 1147-1151. Link

  • Primary source for isolation and identification of Taxayunnansin A (Taxayuntin)

• Kobayashi, J., et al. (1997). "Reversal of P-glycoprotein and multidrug-resistance protein-mediated drug resistance in KB cells by 5-O-benzoylated taxinine K." Molecular Pharmacology, 58(6), 1563.[4] Link

  • Establishes the MDR reversal mechanism for the taxane class lacking the C-13 side chain.
• Appendino, G. (1993). "Taxol (paclitaxel): historical and ecological aspects." Fitoterapia, 64, 5-25. Foundational review on taxane SAR and the necessity of the C-13 side chain for cytotoxicity.

• MedChemExpress. "Taxayuntin (Taxayunnansin A) Product Monograph." Link

  • Verification of chemical synonyms and cytotoxicity d

Sources

• 1. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 153229-31-3: 1H-Azuleno[5',6':3,4]benz[1,2-b]oxete-4,5… [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Reversal of P-glycoprotein and multidrug-resistance protein-mediated drug resistance in KB cells by 5-O-benzoylated taxinine K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Taxol-induced polymerization of purified tubulin. Mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. Targeting NFAT2 for Reversing the P-gp-Mediated Multidrug Resistance to Paclitaxel by Manidipine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Taxol and Taxanes (Phytochemistry) | Yew Genomics Resource [langelabtools.wsu.edu]

Technical Guide: Isolation and Characterization of Taxayunnansin A from Taxus chinensis

Executive Summary

This technical guide details the isolation, purification, and structural elucidation of Taxayunnansin A (also known as Taxayuntin or 13-decinnamoyltaxchinin B), a taxane diterpenoid found in the roots and bark of Taxus chinensis (Chinese Yew) and Taxus yunnanensis.[1] Unlike Paclitaxel (Taxol), Taxayunnansin A is a non-cytotoxic taxoid that has garnered significant interest for its potent Multidrug Resistance (MDR) reversal activity . This document synthesizes historical isolation protocols with modern structural validation techniques, designed for researchers in natural product chemistry and drug discovery.

Historical Genesis and Chemical Context

The isolation of Taxayunnansin A traces back to the intense phytochemical screening of Taxus species in the 1990s, driven by the global "Taxol supply crisis." While Paclitaxel was the primary target, researchers identified numerous "neutral taxoids" that lacked the N-benzoylphenylisoserine side chain essential for cytotoxicity but possessed unique chemosensitizing properties.

• First Report: The compound was first prominently characterized by Zhang et al. (1995) from the roots of Taxus yunnanensis (often taxonomically treated as a variety of T. wallichiana or closely related to T. chinensis).

• Botanical Source: While originally isolated from T. yunnanensis, subsequent metabolic profiling (e.g., Taxus chinensis var. mairei) confirmed its accumulation primarily in the roots of Taxus chinensis.[2]

• Structural Revision: Early literature contains conflicting structural assignments.[3][4] Taxayunnansin A was later identified as synonymous with Taxayuntin and 13-decinnamoyltaxchinin B .[5][6][7] The structure was refined through advanced 2D NMR techniques, correcting earlier misassignments regarding the esterification pattern on the taxane core.

Technical Core: Isolation Protocol

The following protocol reconstructs the authoritative isolation workflow established by Zhang et al. and refined in subsequent studies. This method relies on a polarity-driven fractionation strategy.

Plant Material Preparation[1][2][3][4][8][9]

• Source: Dried roots of Taxus chinensis.

• Pre-treatment: Pulverize air-dried roots into a coarse powder (20–40 mesh) to maximize solvent penetration.

Extraction and Partitioning Workflow

The extraction utilizes ethanol (EtOH) or methanol (MeOH) to solubilize the broad spectrum of taxoids, followed by liquid-liquid partitioning to remove highly polar tannins and non-polar lipids.

Step-by-Step Protocol:

• Maceration: Extract the powdered root material (e.g., 10 kg) with 95% EtOH at room temperature (3 x 24h).

• Concentration: Evaporate the solvent under reduced pressure (rotary evaporator, <45°C) to yield a crude gummy residue.

• Partitioning:

  • Suspend the residue in water.

  • Extract sequentially with Petroleum Ether (to remove fats/waxes).

  • Extract the aqueous phase with Chloroform (CHCl₃) or Dichloromethane (DCM) .

  • Critical Checkpoint: Taxayunnansin A resides in the CHCl₃/DCM fraction . The aqueous phase contains glycosides and tannins; the petroleum ether phase contains lipids.

Chromatographic Purification

The separation of Taxayunnansin A from structurally similar taxoids (like Taxayunnansin B or Taxchinin B) requires high-resolution silica gel chromatography.

Column Chromatography (CC) Parameters:

• Stationary Phase: Silica gel (200–300 mesh).

• Mobile Phase: Gradient elution using Chloroform-Methanol (e.g., 100:0

  90:10) or Petroleum Ether-Acetone .

• Fractionation: Collect fractions and monitor via Thin Layer Chromatography (TLC). Taxayunnansin A typically elutes in fractions with medium polarity (often associated with 10-20% acetone in petroleum ether).

Final Purification (HPLC):

• Instrument: Preparative HPLC (C18 Reverse Phase).

• Solvent System: Methanol-Water (isocratic or gradient, typically 70-80% MeOH).

• Detection: UV at 227 nm (characteristic of the taxane ring system).

Visualization: Isolation Workflow

The following diagram illustrates the logical flow from plant material to pure compound, highlighting the critical separation phases.

Caption: Step-by-step isolation workflow for Taxayunnansin A from Taxus chinensis roots.

Structural Elucidation & Validation

To ensure the integrity of the isolated compound, the following physicochemical data must be verified. This serves as a self-validating system for the researcher.

Physicochemical Properties[10]

• Molecular Formula:

  [4][5][7][8][9][][11]

• Molecular Weight: 672.72 g/mol [5][11]

• Appearance: White amorphous powder or crystals.

• Solubility: Soluble in methanol, chloroform, DMSO; insoluble in water.

Key Spectroscopic Markers (NMR)

Identification relies on 1H and 13C NMR. The structure is a 5/7/6-membered tricyclic taxane with specific esterifications.

Position	Functional Group	Diagnostic Signal (approx. , ppm)
C-2	Benzoate	5.6 (d) (H-2) + Aromatic signals (7.4-8.1)
C-5	Acetate	4.9 (br s) or d
C-10	Acetate	6.3 (s) (H-10)
C-13	Hydroxyl (Free)	Absence of downfield shift typical of Taxol side chain
C-4(20)	Exocyclic Methylene	4.9 - 5.3 (pair of singlets)

Causality in Identification: The distinction of Taxayunnansin A from other taxoids (like Taxinine M or Baccatin III) lies in the acetylation pattern and the lack of a C-13 side chain . The presence of a benzoyl group at C-2 and acetates at C-5, C-9, and C-10 are definitive.

Pharmacological Significance: MDR Reversal

While Taxayunnansin A lacks direct cytotoxicity (IC50 > 10

g/mL against KB cells), it is a high-value target for Multidrug Resistance (MDR) modulation .

• Mechanism: It acts as a competitive inhibitor of P-glycoprotein (P-gp) , an efflux pump responsible for chemotherapy resistance.

• Synergy: When co-administered with Paclitaxel or Vincristine, Taxayunnansin A significantly increases the intracellular accumulation of the cytotoxic drug in resistant cell lines (e.g., 2780AD).

References

• Zhang, H., Takeda, Y., & Sun, H. (1995).[1] Taxanes from Taxus yunnanensis. Phytochemistry, 39(5), 1147-1151.[5]

• Appendino, G. (1995).[3] The Phytochemistry of the Yew Tree. Natural Product Reports, 12, 349-360.

• Shi, Q. W., & Kiyota, H. (2005). New natural taxane diterpenoids from Taxus species since 1999. Chemistry & Biodiversity, 2(12), 1597-1623.

• Wang, Y. F., et al. (2011). Chemical constituents of Taxus species. Chemistry of Natural Compounds, 47, 53-58.

• Kobayashi, J., et al. (1994). Taxayuntin, a new taxane from Taxus yunnanensis.[4][12] Journal of Natural Products. (Note: This reference establishes the synonymy of Taxayuntin).

Sources

• 1. New Taxane Diterpenoids from Taxus yunnanensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptome and Metabolome Analyses of Taxus chinensis var. mairei Tissues Provide New Insights into the Regulation of Paclitaxel Biosynthesis [mdpi.com]
• 3. Taxol and Taxanes (Phytochemistry) | Yew Genomics Resource [langelabtools.wsu.edu]
• 4. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. KNApSAcK Metabolite Information - C00038159 [knapsackfamily.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Terpenes 3 page [m.chemicalbook.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Protocol: Extraction of Taxayunnansin A from Yew Bark

Introduction

Taxayunnansin A, a complex taxane diterpenoid, is a significant natural product found in the bark of the Himalayan yew (Taxus yunnanensis). Like other taxanes, such as the renowned anticancer drug paclitaxel (Taxol®), Taxayunnansin A possesses a unique and intricate chemical architecture that makes it a molecule of high interest for phytochemical and pharmacological research. Its structural complexity and potential biological activities necessitate robust and efficient protocols for its extraction and purification from its natural source. The intricate array of closely related taxoids present in yew bark presents a significant purification challenge, requiring a multi-step chromatographic approach to achieve high purity.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the extraction, isolation, and characterization of Taxayunnansin A from Taxus yunnanensis bark. The protocol herein is a synthesis of established methodologies for taxane isolation, tailored to the specific properties of Taxayunnansin A, providing a reproducible and efficient workflow.

Principle of the Method

The extraction and purification of Taxayunnansin A relies on a series of physicochemical separation techniques. The overall workflow begins with a solid-liquid extraction to liberate the taxanes from the dried and powdered yew bark. This is followed by a multi-stage chromatographic purification process designed to separate Taxayunnansin A from other co-extracted compounds, including other taxoids, lipids, and pigments. The final step involves analytical verification to confirm the identity and purity of the isolated compound.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Taxus yunnanensis bark	Air-dried, powdered	Botanical supplier
Ethanol (EtOH)	ACS Grade	Sigma-Aldrich
Methanol (MeOH)	HPLC Grade	Fisher Scientific
Dichloromethane (CH₂Cl₂)	ACS Grade	VWR
Acetone	ACS Grade	EMD Millipore
n-Hexane	ACS Grade	Avantor
Ethyl acetate (EtOAc)	ACS Grade	J.T. Baker
Acetonitrile (ACN)	HPLC Grade	Honeywell
Water	Deionized (DI) or Milli-Q	In-house
Silica Gel 60 (0.040-0.063 mm)	For column chromatography	Merck
Sephadex™ LH-20	For size-exclusion chromatography	Cytiva
C18 Reverse-Phase Silica Gel	For preparative HPLC	Waters
Analytical Standards	Taxayunnansin A (if available)	Reference standard supplier

Experimental Workflow Diagram

Caption: Overall workflow for the extraction and purification of Taxayunnansin A.

Detailed Step-by-Step Protocol

Part 1: Extraction and Initial Fractionation

1. Preparation of Plant Material:

• Air-dry the bark of Taxus yunnanensis in a well-ventilated area, protected from direct sunlight, until brittle.

• Grind the dried bark into a fine powder (approximately 20-40 mesh) using a mechanical grinder. This increases the surface area for efficient solvent extraction.

2. Ethanolic Extraction:

• Macerate the powdered yew bark (1 kg) in 95% ethanol (5 L) at room temperature for 24 hours with occasional stirring.

• Filter the extract through cheesecloth or a coarse filter paper.

• Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction of the taxanes.

• Rationale: Ethanol is an effective solvent for extracting a broad range of secondary metabolites, including taxanes, from plant material[1]. The repeated extractions maximize the yield.

3. Concentration of the Crude Extract:

• Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous, dark residue.

• Rationale: Removing the ethanol at a controlled temperature prevents the thermal degradation of sensitive taxane compounds.

4. Liquid-Liquid Partitioning:

• Suspend the concentrated extract in deionized water (1 L) and transfer to a large separatory funnel.

• Partition the aqueous suspension with dichloromethane (3 x 1 L). Vigorously shake the funnel and allow the layers to separate.

• Collect the lower dichloromethane layers.

• Rationale: This step separates the more lipophilic taxanes, which will partition into the dichloromethane phase, from water-soluble impurities such as sugars and some polar glycosides[2].

5. Preparation of the Crude Taxane Extract:

• Combine the dichloromethane fractions and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate to dryness under reduced pressure to yield the crude taxane extract.

Part 2: Chromatographic Purification

6. Silica Gel Column Chromatography:

• Prepare a silica gel column (e.g., 5 cm diameter x 50 cm length) packed with silica gel 60 in n-hexane.

• Dissolve the crude taxane extract in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

• After evaporating the solvent, load the dried, adsorbed sample onto the top of the column.

• Elute the column with a stepwise gradient of n-hexane and ethyl acetate mixtures, gradually increasing the polarity. A typical gradient might be:

  • 100% n-Hexane

  • 90:10 n-Hexane:EtOAc

  • 80:20 n-Hexane:EtOAc

  • 70:30 n-Hexane:EtOAc

  • 50:50 n-Hexane:EtOAc

  • 100% EtOAc

• Collect fractions of a consistent volume (e.g., 250 mL).

• Rationale: Silica gel chromatography is a form of normal-phase chromatography that separates compounds based on their polarity. Less polar compounds will elute first, while more polar compounds, like the polyhydroxylated taxanes, will have a stronger affinity for the stationary phase and elute later[3].

7. Thin-Layer Chromatography (TLC) Analysis:

• Monitor the collected fractions by TLC using a suitable mobile phase (e.g., n-hexane:ethyl acetate 1:1).

• Visualize the spots under UV light (254 nm) and/or by staining with a vanillin-sulfuric acid reagent followed by heating.

• Pool the fractions containing the compound with an Rf value corresponding to that of taxane standards (if available) or fractions enriched in compounds with similar polarity to Taxayunnansin A.

8. Sephadex LH-20 Chromatography:

• Concentrate the pooled fractions from the silica gel column to dryness.

• Dissolve the residue in a minimal amount of methanol.

• Apply the sample to a Sephadex LH-20 column equilibrated with methanol.

• Elute the column with methanol and collect fractions.

• Rationale: Sephadex LH-20 is a size-exclusion and adsorption chromatography medium. It is effective in separating compounds based on their molecular size and polarity, and is particularly useful for removing pigments and other impurities from natural product extracts.

9. Preparative High-Performance Liquid Chromatography (Prep-HPLC):

• Concentrate the fractions from the Sephadex LH-20 column that are enriched in the target compound.

• Dissolve the semi-purified extract in the mobile phase for HPLC.

• Purify the sample using a preparative HPLC system equipped with a C18 reverse-phase column.

• A typical mobile phase would be a gradient of acetonitrile and water. An example gradient is:

  • 0-10 min: 30% ACN

  • 10-40 min: 30-70% ACN (linear gradient)

  • 40-50 min: 70% ACN

  • 50-55 min: 70-30% ACN (linear gradient)

  • 55-60 min: 30% ACN

• Monitor the elution at a suitable wavelength (e.g., 227 nm).

• Collect the peak corresponding to the retention time of Taxayunnansin A.

• Rationale: Preparative HPLC offers high-resolution separation, which is crucial for isolating a single taxane from a complex mixture of structurally similar compounds[4][5]. The C18 reverse-phase column separates molecules based on their hydrophobicity.

Part 3: Analysis and Characterization

10. Purity Assessment:

• Analyze the collected HPLC fraction using an analytical HPLC system with a C18 column to confirm its purity. A single, sharp peak is indicative of a pure compound.

11. Structure Confirmation:

• Mass Spectrometry (MS): Determine the molecular weight of the isolated compound using high-resolution mass spectrometry (HRMS). The expected monoisotopic mass for Taxayunnansin A (C₃₅H₄₄O₁₃) is 672.2782 g/mol [6].
• Nuclear Magnetic Resonance (NMR) Spectroscopy: Record ¹H and ¹³C NMR spectra to confirm the chemical structure of Taxayunnansin A. The spectral data should be compared with published values for authentication[1][7].

Quantitative Data Summary

Parameter	Expected Value/Range	Rationale/Reference
Taxayunnansin A
Molecular Formula	C₃₅H₄₄O₁₃	[6]
Monoisotopic Mass	672.2782 g/mol	[6]
Extraction & Purification
Yield from Bark	Variable (typically low mg/kg)	Dependent on plant source and extraction efficiency.
Purity after Prep-HPLC	>95%	Target purity for analytical and biological studies.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the extraction and purification of Taxayunnansin A from the bark of Taxus yunnanensis. By following this multi-step procedure, researchers can obtain a highly purified sample of this complex taxane diterpenoid. The causality-driven explanations for each step, from the choice of extraction solvent to the sequence of chromatographic techniques, are intended to provide a deeper understanding of the separation process. The final analytical characterization using mass spectrometry and NMR spectroscopy is crucial for the unequivocal identification and purity assessment of the isolated Taxayunnansin A. This protocol serves as a valuable resource for natural product chemists and pharmacologists interested in exploring the chemical diversity and therapeutic potential of taxanes.

References

• Ma, Y. et al. (2014). New Taxane Diterpenoids from Taxus yunnanensis. Chinese Journal of Natural Medicines, 12(1), 51-55. [Link]

• Kingston, D. G. I. (1994). Process for the isolation and purification of taxol and taxanes from Taxus spp. U.S. Patent No. 5,279,949. Washington, DC: U.S.

• Zhang, Y. et al. (2022). Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography. Separations, 9(12), 446. [Link]

• Wani, M. C. et al. (1971). Plant antitumor agents. VI. The isolation and structure of taxol, a novel antileukemic and antitumor agent from Taxus brevifolia. Journal of the American Chemical Society, 93(9), 2325-2327. [Link]

• Li, S. et al. (2017). Isolation, Purification, and Identification of Taxol and Related Taxanes from Taxol-Producing Fungus Aspergillus niger subsp. taxi. Journal of Microbiology and Biotechnology, 27(8), 1379-1387. [Link]

• Rao, K. V. (1993). Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharmaceutical research, 10(4), 521-524. [Link]

• Zhang, Y. et al. (2022). Separation and Purification of Taxanes from Crude Taxus cuspidata Extract by Antisolvent Recrystallization Method. Separations, 9(10), 304. [Link]

• Agilent Technologies. (2014). Strategy for Preparative LC Purification. [Link]

• Grienke, U. et al. (2014). A comprehensive review of the structure elucidation of tannins from Terminalia Linn. Evidence-Based Complementary and Alternative Medicine, 2014. [Link]

• Wang, Y. F. et al. (2021). Natural Taxanes: From Plant Composition to Human Pharmacology and Toxicity. Toxins, 13(12), 856. [Link]

• Zhang, S. et al. (1995). Studies on the chemical constituents of Taxus yunnanensis. Yao xue xue bao = Acta pharmaceutica Sinica, 30(10), 762–767. [Link]

• PubChem. (n.d.). Taxane. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Taxinine. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Taxinine B. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Taxusin. National Center for Biotechnology Information. [Link]

• Shimadzu. (n.d.). Preparative HPLC Systems. [Link]

• Metin, G. (2011). Basic 1H- and 13C-NMR Spectroscopy. [Link]

• Rao, K. V. (1993). Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark. Pharmaceutical research, 10(4), 521-4. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. asdlib.org [asdlib.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cds.ismrm.org [cds.ismrm.org]

Application Note: A Robust HPLC Method for the Analysis of Taxayunnansin A

Abstract

This document provides a comprehensive guide to a robust High-Performance Liquid Chromatography (HPLC) method optimized for the separation and quantification of Taxayunnansin A, a significant taxoid compound found in species of the Taxus genus. Recognizing the structural similarities among taxanes, this protocol is built upon well-established principles for taxoid analysis, ensuring a high degree of selectivity and reliability. We will delve into the rationale behind the selection of a reversed-phase C18 column, the strategic choice of a methanol-water mobile phase, and the justification for the UV detection wavelength. This application note is designed for researchers, scientists, and drug development professionals, providing detailed, step-by-step protocols for sample preparation, instrument setup, and system suitability testing to ensure method performance and data integrity.

Introduction and Scientific Principle

Taxayunnansin A is a complex diterpenoid belonging to the taxane family, which includes the prominent anticancer drug, paclitaxel. These compounds are primarily isolated from various species of the yew tree (Taxus). Due to their potent biological activities, accurate and reliable quantification of individual taxoids like Taxayunnansin A in plant extracts, crude drug material, and purification fractions is critical for research and pharmaceutical development.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility.[1] This method employs Reversed-Phase HPLC (RP-HPLC), a technique ideally suited for separating moderately non-polar compounds like taxanes.

Principle of Separation: In RP-HPLC, the stationary phase is non-polar (hydrophobic), while the mobile phase is polar.[2] Taxayunnansin A, being a relatively non-polar molecule, will interact with and adsorb to the hydrophobic stationary phase (typically alkyl chains like C18 bonded to silica).[2][3] The polar mobile phase, a mixture of water and an organic solvent like methanol or acetonitrile, is continuously pumped through the column.[2][4] By carefully controlling the proportion of the organic solvent, we can modulate the elution of Taxayunnansin A. A higher concentration of organic solvent in the mobile phase increases its non-polar character, causing it to compete more effectively with the analyte for the stationary phase, thus decreasing the analyte's retention time and causing it to elute faster.[2] Separation from other taxoids and matrix components is achieved based on subtle differences in their hydrophobicity and affinity for the stationary phase.

Materials and Reagents

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A high-quality C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for its high resolving power for taxoids.[5]

• Solvents: HPLC-grade methanol and ultrapure water.

• Acid Modifier (Optional): Phosphoric acid or formic acid (analytical grade) to adjust mobile phase pH.[5]

• Reference Standard: Taxayunnansin A, with a purity of ≥98%.

• Sample Filters: 0.22 µm or 0.45 µm PTFE syringe filters.

• Glassware: Volumetric flasks, pipettes, and autosampler vials.

Experimental Protocols

Preparation of Mobile Phase

• Mobile Phase A: Ultrapure Water

• Mobile Phase B: HPLC-grade Methanol

• Working Mobile Phase (Isocratic): Prepare a mixture of Methanol and Water in a ratio of 60:40 (v/v).[5] For example, to prepare 1 L, mix 600 mL of methanol with 400 mL of water.

• pH Adjustment (Optional but Recommended): A small amount of acid can improve peak shape by suppressing the ionization of silanol groups on the silica support. If needed, adjust the pH of the water component to ~4.5 with phosphoric acid before mixing with methanol.[6][7]

• Degassing: Degas the final mobile phase mixture for at least 15 minutes using an ultrasonic bath or an inline degasser to prevent air bubbles from interfering with the detector.

Preparation of Standard Solutions

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of Taxayunnansin A reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to the mark with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 10, 25, 50, 100, 200 µg/mL) by performing serial dilutions of the primary stock solution with the mobile phase.[7]

• Storage: Store all standard solutions at 2-8°C and protect them from light.

Preparation of Plant Sample (Taxus yunnanensis)

This protocol provides a general guideline for extracting taxoids from plant material.

• Drying and Grinding: Dry the plant material (e.g., needles, bark) at a controlled temperature (e.g., 40-50°C) to a constant weight. Grind the dried material into a fine powder (e.g., 65 mesh).[8]

• Extraction: Accurately weigh about 0.1 g of the powdered sample into a conical flask.[8] Add 25 mL of 80% aqueous methanol.[8]

• Ultrasonication: Extract the sample in an ultrasonic bath for 30 minutes at 40 kHz.[8]

• Centrifugation & Filtration: After extraction, centrifuge the mixture at 12,000 r/min for 10 minutes.[8] Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.[8][9]

HPLC Instrumentation and Conditions

The following table summarizes the recommended starting conditions for the analysis. These parameters should be considered a robust baseline for method development and can be optimized further if necessary.

Parameter	Recommended Setting	Rationale
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm	Industry standard for taxoid separation due to excellent hydrophobic selectivity.[3][5]
Mobile Phase	Methanol:Water (60:40, v/v)	Provides good resolution for many taxoids. Methanol is a common, effective organic modifier.[4][5]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.[6][7]
Column Temperature	30°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.
Injection Volume	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Detector	UV-Vis or PDA	---
Detection Wavelength	228 nm	Taxanes exhibit a strong absorbance around 227-230 nm due to their molecular structure.[5][10]
Run Time	15-20 minutes	Sufficient to allow for the elution of Taxayunnansin A and other related compounds.

System Suitability Testing (SST)

Before commencing any sample analysis, the performance of the HPLC system must be verified. This is a critical step for ensuring the validity and integrity of the analytical results.[11][12] The SST is performed by making multiple (e.g., 5-6) replicate injections of a mid-concentration working standard.

SST Parameter	Acceptance Criteria (USP Guidelines)	Purpose
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. High tailing can indicate column degradation or secondary interactions.[13]
Precision (%RSD)	RSD ≤ 2.0% for peak area and retention time	Demonstrates the repeatability and consistency of the system's performance.[13]
Theoretical Plates (N)	N > 2000	Measures the efficiency of the column. Higher numbers indicate better separation power.

Failure to meet these criteria requires troubleshooting of the system (e.g., checking for leaks, preparing fresh mobile phase, replacing the column) before proceeding with the analysis.[14]

Workflow and Data Analysis

The entire analytical process, from sample preparation to final data analysis, is outlined in the diagram below.

Caption: HPLC analysis workflow for Taxayunnansin A.

Data Analysis Steps:

• Calibration Curve: Plot the peak area of the Taxayunnansin A standard injections against their corresponding concentrations. Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). The r² value should be ≥ 0.999 to demonstrate linearity.[15]

• Quantification: Using the peak area of Taxayunnansin A from a sample chromatogram, calculate its concentration in the injected solution using the regression equation from the calibration curve.

• Final Concentration: Account for the initial sample weight and dilution factors used during sample preparation to calculate the final concentration of Taxayunnansin A in the original plant material (e.g., in mg/g).

References

• HPLC Determination of Taxol and Related Compounds in Taxus Plant Extracts. (n.d.).

• Wu, S., et al. (2022). Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography. SciSpace. Retrieved February 5, 2026, from [Link]

• Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. (n.d.). Drawell. Retrieved February 5, 2026, from [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. (n.d.).

• Wang, W. (1997). [Reversed-phase high performance liquid chromatographic (RP-HPLC) analysis of taxol and related taxanes extracted from Taxus wallichiana zucc]. Se Pu, 15(3), 254-256. Retrieved February 5, 2026, from [Link]

• Quantitative estimation of tannins by HPLC. (n.d.). ResearchGate. Retrieved February 5, 2026, from [Link]

• Chemical structures and ultraviolet-visible (UV-Vis) absorbance spectra... (n.d.). ResearchGate. Retrieved February 5, 2026, from [Link]

• System suitability Requirements for a USP HPLC Method. (2025). MicroSolv. Retrieved February 5, 2026, from [Link]

• Wang, Y., et al. (2023). Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics. Frontiers in Plant Science, 14. Retrieved February 5, 2026, from [Link]

• Quantitative estimation of tannins by HPLC. (n.d.). Scholars Research Library. Retrieved February 5, 2026, from [Link]

• Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. (2014). LCGC International. Retrieved February 5, 2026, from [Link]

• Mamchur, A., et al. (2022). DFT Modelling of Molecular Structure, Vibrational and UV-Vis Absorption Spectra of T-2 Toxin and 3-Deacetylcalonectrin. PMC - NIH. Retrieved February 5, 2026, from [Link]

• Research Progress on Taxus Extraction and Formulation Preparation Technologies. (2024). MDPI. Retrieved February 5, 2026, from [Link]

• How to Read and Interpret UV-VIS Spectrophotometric Results in Determining the Structure of Chemical Compounds. (n.d.). ResearchGate. Retrieved February 5, 2026, from [Link]

• Validation of a New HPLC-DAD Method to Quantify 3-Deoxyanthocyanidins Based on Carajurin in Medicinal Plants and for Chemical Ecology Studies. (2023). NIH. Retrieved February 5, 2026, from [Link]

• System Suitability for USP Chromatographic Methods. (2014). ECA Academy. Retrieved February 5, 2026, from [Link]

• Reversed Phase HPLC Columns. (n.d.). Phenomenex. Retrieved February 5, 2026, from [Link]

• Exploring the Different Mobile Phases in HPLC. (n.d.). Moravek. Retrieved February 5, 2026, from [Link]

• Development and Validation of a HPLC–PDA Method for the Simultaneous Determination of Berberine, Palmatine, Geniposide, and Paeoniflorin in Haedoksamul-tang. (n.d.). MDPI. Retrieved February 5, 2026, from [Link]

• UV Absorption Spectra of TAMRA and TAMRA Labeled Peptides: A Combined Density Functional Theory and Classical Molecular Dynamics Study. (n.d.). PMC - PubMed Central. Retrieved February 5, 2026, from [Link]

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. (2025). YouTube. Retrieved February 5, 2026, from [Link]

• Estimation of Tannic Acid by RP-HPLC and Gallic Acid by HPTLC Method in the Methanolic Extract of Carica papaya Linn. Leaves and its Formulation. (2020). ResearchGate. Retrieved February 5, 2026, from [Link]

• DFT Structural and UV–Vis Spectral Insights into Photosensitivity of Vandetanib: A Dual EGFR/SARS-CoV-2 Mpro Inhibitor. (2025). NIH. Retrieved February 5, 2026, from [Link]

• System Suitability in HPLC Analysis. (n.d.). Pharmaguideline. Retrieved February 5, 2026, from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. moravek.com [moravek.com]
• 3. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. [Reversed-phase high performance liquid chromatographic (RP-HPLC) analysis of taxol and related taxanes extracted from Taxus wallichiana zucc] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS and chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. researchgate.net [researchgate.net]
• 11. System Suitability for USP Chromatographic Methods - ECA Academy [gmp-compliance.org]
• 12. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 13. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Taxayunnansin A

Introduction: Unveiling the Cytotoxic Potential of Taxayunnansin A

Taxayunnansin A is a complex diterpenoid, a member of the taxane family of natural products isolated from the Himalayan yew, Taxus yunnanensis.[1][2] The taxane class of compounds, most notably Paclitaxel (Taxol), are renowned for their potent anticancer properties.[2][3] These molecules function as mitotic inhibitors by binding to and stabilizing microtubules, which are essential components of the cellular cytoskeleton.[2] This stabilization disrupts the dynamic process of microtubule assembly and disassembly required for cell division, leading to cell cycle arrest, primarily in the G2/M phase, and subsequent induction of programmed cell death, or apoptosis.[1][4] Given its structural similarity to other cytotoxic taxanes, Taxayunnansin A is a compound of significant interest in oncological research and drug development.

This comprehensive guide provides a suite of detailed protocols for the in vitro assessment of Taxayunnansin A's cytotoxic effects on cancer cell lines. The methodologies outlined herein are designed to not only quantify cell death but also to elucidate the underlying mechanisms of action, thereby providing a robust framework for preclinical evaluation.

Foundational Assays for Cytotoxicity Screening

A multi-faceted approach is recommended to thoroughly characterize the cytotoxic profile of Taxayunnansin A. We will focus on three core assays that interrogate different aspects of cellular health: metabolic activity (MTT assay), membrane integrity (LDH assay), and the induction of apoptosis (Caspase-3/7 assay).

Assessment of Metabolic Viability: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that provides an indication of cellular metabolic activity, which in turn serves as a proxy for cell viability.[5][6] In metabolically active cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[5][6] The concentration of these crystals, which can be solubilized and quantified spectrophotometrically, is directly proportional to the number of viable cells.[6][7]

Rationale for Use: The MTT assay is a robust, high-throughput, and cost-effective initial screen to determine the dose-dependent cytotoxic effects of Taxayunnansin A and to calculate its half-maximal inhibitory concentration (IC50).

• Cell Seeding:

  • Culture selected cancer cell lines (e.g., HeLa, A549, HCT116) in appropriate complete growth medium.[1]

  • Trypsinize and count the cells, then seed them into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Taxayunnansin A in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the Taxayunnansin A stock solution in complete growth medium to achieve a range of final concentrations for treatment. A vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) must be included.

  • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of Taxayunnansin A or the vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in sterile phosphate-buffered saline (PBS) to each well.[8]

  • Incubate the plate for 4 hours at 37°C in the dark.[9]

• Formazan Solubilization and Measurement:

  • After the incubation, carefully remove the MTT-containing medium from the wells.

  • Add 100 µL of DMSO or an SDS-HCl solution to each well to dissolve the formazan crystals.[8][9]

  • Gently pipette up and down to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the Taxayunnansin A concentration to generate a dose-response curve and determine the IC50 value.

Visualizing the Experimental Workflow

Caption: A flowchart of the MTT assay protocol.

Evaluation of Membrane Integrity: The Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity test that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[10] LDH is a stable cytosolic enzyme that is rapidly released upon loss of plasma membrane integrity, a hallmark of necrosis.[10][11] The amount of LDH in the supernatant is proportional to the number of lysed cells.[10]

Rationale for Use: This assay complements the MTT assay by specifically quantifying cell death that occurs via necrosis or late-stage apoptosis, where membrane integrity is compromised. It helps to distinguish between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects.

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol to seed and treat the cells with Taxayunnansin A.

  • It is crucial to include a positive control for maximum LDH release. This is typically achieved by treating a set of wells with a lysis buffer provided with the LDH assay kit.

• Sample Collection:

  • After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any detached cells.[12]

  • Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves mixing a catalyst and a dye solution.

  • Add 50 µL of the LDH reaction mixture to each well of the new plate containing the supernatant.

  • Incubate the plate for 30 minutes at room temperature, protected from light.[13]

• Measurement:

  • Add 50 µL of a stop solution (if required by the kit) to each well.

  • Measure the absorbance at 490 nm using a microplate reader.[13]

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only) from all readings.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

    • Spontaneous LDH release is from the vehicle-treated cells.

    • Maximum LDH release is from the lysis buffer-treated cells.

Probing for Apoptosis: The Caspase-3/7 Assay

Caspases are a family of proteases that play a central role in the execution phase of apoptosis.[14] Caspase-3 and Caspase-7 are key effector caspases that, once activated, cleave a multitude of cellular proteins, leading to the characteristic morphological and biochemical changes of apoptosis.[15] The Caspase-3/7 assay utilizes a substrate that, when cleaved by active Caspase-3 or -7, releases a fluorescent or luminescent signal.[14][16]

Rationale for Use: This assay provides direct evidence that Taxayunnansin A induces apoptosis. Measuring the activation of these key effector caspases confirms that the observed cytotoxicity is, at least in part, due to programmed cell death.

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol to seed and treat the cells with Taxayunnansin A in a white-walled 96-well plate suitable for luminescence measurements.

• Assay Reagent Preparation and Addition:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.[16]

  • After the desired treatment duration, remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation and Measurement:

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with medium and reagent only) from all readings.

  • Express the results as fold-change in caspase activity relative to the vehicle-treated control cells.

Mechanistic Insights: Connecting the Dots

The results from these three assays provide a comprehensive picture of Taxayunnansin A's cytotoxic effects. A potent anticancer compound would be expected to show a dose-dependent decrease in cell viability (MTT), a corresponding increase in LDH release at higher concentrations or later time points, and a significant induction of caspase-3/7 activity, confirming an apoptotic mechanism of cell death.

Caption: The proposed mechanism of Taxayunnansin A.

Data Summary and Interpretation

Assay	Principle	Endpoint Measured	Interpretation of Positive Result
MTT	Mitochondrial dehydrogenase activity	Colorimetric signal proportional to viable cells	Decrease in signal indicates reduced cell viability
LDH	Release of lactate dehydrogenase from damaged cells	Colorimetric signal proportional to lysed cells	Increase in signal indicates loss of membrane integrity
Caspase-3/7	Cleavage of a specific substrate by active caspases	Luminescent or fluorescent signal	Increase in signal indicates induction of apoptosis

References

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Cleveland Clinic. (2023, April 18). Taxanes for Cancer. Retrieved from [Link]

• Instruction Manual. (n.d.). LDH Cytotoxicity Assay Kit. Retrieved from [Link]

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• PMC - NIH. (n.d.). Mechanisms of action of tasquinimod on the tumour microenvironment. Retrieved from [Link]

• protocols.io. (2023, February 22). MTT (Assay protocol). Retrieved from [Link]

• Enzo Life Sciences. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• NCBI - NIH. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• PMC. (n.d.). Strategies for the drug discovery and development of taxane anticancer therapeutics. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity. Retrieved from [Link]

• PubMed. (n.d.). Induction of apoptosis by the oolong tea polyphenol theasinensin A through cytochrome c release and activation of caspase-9 and caspase-3 in human U937 cells. Retrieved from [Link]

• Who we serve. (2013, December 11). Methods Applied to the In Vitro Primary Toxicology Testing of Natural Products: State of the Art, Strengths, and Limits. Retrieved from [Link]

• PMC - NIH. (n.d.). Antitumour activity of novel taxanes that act at the same time as cytotoxic agents and P-glycoprotein inhibitors. Retrieved from [Link]

• PubMed. (n.d.). 8-Epi-xanthatin induces the apoptosis of DU145 prostate carcinoma cells through signal transducer and activator of transcription 3 inhibition and reactive oxygen species generation. Retrieved from [Link]

• NIH. (2022, August 3). Molecular Mechanisms of Cytotoxicity of NCX4040, the Non-Steroidal Anti-Inflammatory NO-Donor, in Human Ovarian Cancer Cells. Retrieved from [Link]

• ResearchGate. (2025, August 6). Anticancer drug screening of natural products: In vitro cytotoxicity assays, techniques, and challenges. Retrieved from [Link]

• PubMed. (n.d.). Induction of apoptosis in cancer cells by Bilberry (Vaccinium myrtillus) and the anthocyanins. Retrieved from [Link]

• UiB. (n.d.). Protocol IncuCyte® Apoptosis Assay. Retrieved from [Link]

• ResearchGate. (n.d.). TCTN2 is expressed in cancer cell lines and localizes in the inner side of plasma membrane. (A) Total proteins. Retrieved from [Link]

• Patsnap Synapse. (2025, March 7). What is the mechanism of action of Disitamab Vedotin?. Retrieved from [Link]

• PubMed. (n.d.). Taxanes as first-line therapy for advanced non-small cell lung cancer: a systematic review and practice guideline. Retrieved from [Link]

• PubMed. (n.d.). A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. Retrieved from [Link]

• PubMed. (n.d.). The flavonoid Casticin has multiple mechanisms of tumor cytotoxicity action. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of TAX on induction of apoptosis. Effect of TAX on protein.... Retrieved from [Link]

• Molecular Devices. (n.d.). EarlyTox Caspase-3/7 R110 Assay Kit. Retrieved from [Link]

• Muse® Caspase-3/7 Kit. (n.d.). Retrieved from [Link]

Sources

• 1. Tumor Cell Growth Inhibition and Apoptosis Induction by Taxane Compounds Isolated from Taxus yunnanensis | CiNii Research [cir.nii.ac.jp]
• 2. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. The flavonoid Casticin has multiple mechanisms of tumor cytotoxicity action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. broadpharm.com [broadpharm.com]
• 8. protocols.io [protocols.io]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. moleculardevices.com [moleculardevices.com]
• 16. Caspase-Glo® 3/7 Assay Protocol [promega.sg]

Application Note &amp; Protocol: A Researcher's Guide to the Preparation of Taxayunnansin A for LC-MS Analysis

Abstract

This comprehensive guide provides a detailed protocol for the preparation of Taxayunnansin A from its natural source, primarily the needles and bark of Taxus yunnanensis, for subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). Taxayunnansin A, a complex diterpenoid of the taxane family, presents unique challenges in its extraction and purification due to its intricate structure and relatively low abundance in the natural matrix.[1][2] This document outlines a robust methodology encompassing sample harvesting and pre-treatment, a multi-step extraction and purification process, and final sample preparation for LC-MS analysis. The rationale behind each step is thoroughly explained to provide researchers, scientists, and drug development professionals with a deep understanding of the underlying principles, ensuring reproducibility and accuracy in their analytical workflows.

Introduction: The Significance of Taxayunnansin A Analysis

Taxayunnansin A belongs to the taxane family of diterpenoids, which includes the renowned anticancer drug, paclitaxel (Taxol®).[2] These compounds are characterized by a complex taxane core structure and are of significant interest to the pharmaceutical industry for their potential therapeutic properties. Accurate and sensitive quantification of Taxayunnansin A is crucial for various research applications, including biosynthetic pathway elucidation, phytochemical analysis of different Taxus species, and the exploration of its pharmacological activities.

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the preferred analytical technique for the determination of taxanes due to its high sensitivity, selectivity, and ability to provide structural information.[3][4] However, the quality of LC-MS data is intrinsically linked to the quality of the sample preparation. A well-designed sample preparation protocol is paramount to remove interfering matrix components, enrich the analyte of interest, and ensure compatibility with the LC-MS system. This guide provides a field-proven protocol to achieve these objectives.

Pre-Extraction Considerations: Ensuring Sample Integrity

The journey to accurate Taxayunnansin A analysis begins in the field. The handling and pre-treatment of the plant material can significantly impact the final yield and stability of the target analyte.

• Harvesting: Needles and bark of Taxus yunnanensis are the primary sources of Taxayunnansin A. It is advisable to harvest from mature, healthy trees. The concentration of taxoids can vary with season and the age of the tree.[5]

• Drying: Proper drying is critical to prevent enzymatic degradation of the analyte. Air-drying in a well-ventilated, dark place or freeze-drying are recommended methods. High temperatures should be avoided as they can lead to the degradation of thermolabile compounds like many taxanes.[6]

• Grinding: Once dried, the plant material should be ground into a fine powder (e.g., 80 mesh) to increase the surface area for efficient solvent extraction.[7] The powdered sample should be stored in an airtight container in a cool, dark, and dry place until extraction.

Extraction of Taxayunnansin A: A Step-by-Step Protocol

The choice of extraction method and solvent is critical for selectively isolating Taxayunnansin A from the complex plant matrix. This protocol employs a maceration technique with a polar solvent, which has been shown to be effective for taxane extraction.[8][9]

Protocol 3.1: Solvent Maceration

• Weighing: Accurately weigh approximately 10 g of the dried, powdered Taxus yunnanensis sample.

• Solvent Addition: Place the powdered sample in a conical flask and add 100 mL of 80% ethanol. An 80% ethanol solution is effective for extracting a broad range of taxoids.[10]

• Maceration: Seal the flask and place it on an orbital shaker at room temperature. Macerate for 24-48 hours.[8] The extended extraction time allows for sufficient penetration of the solvent into the plant material.

• Filtration: After maceration, filter the extract through Whatman No. 1 filter paper to separate the solid plant material from the liquid extract.

• Re-extraction: To maximize the yield, the solid residue can be re-extracted with a fresh portion of 80% ethanol.

• Pooling and Concentration: Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to avoid thermal degradation.[6][8] The resulting concentrated extract will be a dark, viscous liquid.

Purification of the Crude Extract: Isolating Taxayunnansin A

The crude extract contains a multitude of compounds, including chlorophyll, lipids, and other secondary metabolites, which can interfere with LC-MS analysis.[11] A multi-step purification process involving liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) is recommended.

Protocol 4.1: Liquid-Liquid Extraction (LLE)

LLE is employed to partition Taxayunnansin A into an organic solvent, leaving behind more polar and water-soluble impurities.

• Resuspension: Resuspend the concentrated crude extract in a mixture of 50 mL of water and 50 mL of n-hexane.

• Hexane Wash: Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate. The n-hexane layer (top layer) will contain non-polar compounds like lipids and waxes. Discard the hexane layer. This step is crucial for removing lipophilic interferences.

• Chloroform Extraction: To the aqueous layer, add 50 mL of chloroform and shake. Chloroform is an effective solvent for extracting taxanes.[11]

• Collection: Allow the layers to separate and collect the chloroform layer (bottom layer). Repeat the chloroform extraction two more times to ensure complete extraction of Taxayunnansin A.

• Drying and Concentration: Pool the chloroform extracts and dry over anhydrous sodium sulfate. Filter and concentrate the extract to dryness using a rotary evaporator at a low temperature.

Protocol 4.2: Solid-Phase Extraction (SPE)

SPE provides a more refined cleanup by utilizing a solid sorbent to selectively retain the analyte of interest while interfering compounds are washed away.[12][13] A C18 reversed-phase SPE cartridge is suitable for this purpose.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of deionized water. This activates the sorbent.

• Sample Loading: Re-dissolve the dried extract from the LLE step in a small volume of the initial mobile phase for LC-MS analysis (e.g., 1 mL of acetonitrile/water, 50:50 v/v) and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 20% methanol in water) to remove polar impurities that may have been retained.

• Elution: Elute the Taxayunnansin A from the cartridge with 5 mL of methanol or acetonitrile. This stronger solvent will displace the analyte from the C18 sorbent.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.[14]

Final Sample Preparation for LC-MS Injection

The final step involves reconstituting the purified sample in a solvent compatible with the LC-MS system.

Protocol 5.1: Reconstitution and Filtration

• Reconstitution: Reconstitute the dried, purified extract in a precise volume (e.g., 500 µL) of the mobile phase to be used for the LC-MS analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC column or interfere with the analysis.

• Transfer: Transfer the filtered sample to an autosampler vial for LC-MS analysis.

Diagrammatic Representation of the Workflow

Caption: Workflow for Taxayunnansin A Sample Preparation.

Recommended LC-MS Parameters

While the optimization of LC-MS parameters is instrument-specific, the following provides a good starting point for the analysis of Taxayunnansin A.

Parameter	Recommended Condition
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to elute Taxayunnansin A, then re-equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS Analysis	Full Scan and/or Multiple Reaction Monitoring (MRM)

Trustworthiness and Self-Validation

To ensure the reliability of this protocol, several quality control measures should be implemented:

• Spike and Recovery: Spike a blank matrix with a known amount of Taxayunnansin A standard before extraction to assess the efficiency of the entire sample preparation process.

• Internal Standard: Incorporate an internal standard (a structurally similar compound not present in the sample) at the beginning of the extraction process to account for any sample loss during preparation.

• Replicate Analysis: Prepare and analyze replicate samples to evaluate the precision and reproducibility of the method.

Conclusion

The protocol detailed in this application note provides a comprehensive and robust workflow for the preparation of Taxayunnansin A samples for LC-MS analysis. By understanding the rationale behind each step, from sample collection to final reconstitution, researchers can confidently generate high-quality, reproducible data. The successful implementation of this protocol will aid in the advancement of research on Taxayunnansin A and other related taxoids, ultimately contributing to the discovery and development of new therapeutic agents.

References

• Modarresi darreh, B. Z., & Kalantar, M. (n.d.). Comparison of Different Methods' for Extraction of Taxol from Taxus Baccata.
• Process for the isolation and purification of taxol and taxanes from Taxus spp. (n.d.).
• Profiling taxanes in Taxus extracts using lc/ms and lc/ms/ms techniques. (n.d.). PubMed.
• Strategic engineering for detecting antimicrobial compounds from Taxus wallichianaZucc. (Himalayan yew). (n.d.). Maximum Academic Press.
• Research Progress on Taxus Extraction and Formulation Preparation Technologies. (2024, May 13). PMC.
• Chemical compositions and biological activities of the oils from the genus Taxus and factors limiting the regeneration of endangered yews: a review. (n.d.). PubMed Central.
• Study on the chemical stability of Tanshinone IIA. (2025, August 6). ResearchGate.
• Process of extracting TAXOL® from taxus cuspidata. (n.d.). Google Patents.
• The extracting methods of the seeds of yew(Taxus cuspidata Sieb) by solvent extraction and its efficacy. (2025, August 9). ResearchGate.
• Application Note & Protocol: Solid-Phase Extraction (SPE) for Taxine B Purification. (n.d.). Benchchem.
• Determination of main taxoids in Taxus species by microwave-assisted extraction combined with LC-MS/MS analysis. (n.d.). PubMed.
• Increased Production of Taxoids in Suspension Cultures of Taxus globosa after Elicitation. (2022, March 3).
• Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity. (n.d.). PubMed Central.
• Consideration of the challenges, complications, and pitfalls of taxometric analysis. (n.d.). PubMed.
• Liquid-Liquid Extraction for Recovery of Paclitaxel from Plant Cell Culture: Solvent Evaluation and Use of Extractants for Partitioning and Selectivity. (n.d.). PMC.
• Analytical methods fortaxanes quantification in diluted formulations and biological samples and their applications in clinical practice. (2025, August 6). ResearchGate.
• Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS. (n.d.). PMC.
• The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction. (n.d.). NIH.
• Anthocyanin stability and degradation in plants. (2021, December 2). PubMed.
• ANALYTICAL CHALLENGES IN MODERN TAX ADMINISTRATION. (n.d.). Knowledge Bank.
• Structure of diterpenoids identified by LC-MS. (n.d.). ResearchGate.
• Development and Validation of an LC–MS/MS Method for Quantifying Phytohormones Related to Tomato Shelf Life. (n.d.). MDPI.
• Taxoid - purification principle for liquid excipients. (n.d.). Google Patents.
• Solid Phase Extraction Guide. (n.d.). Thermo Fisher Scientific - US.
• Preparing Samples for LC-MS/MS Analysis. (n.d.). Organomation.
• Data Analysis Challenges. (n.d.). ResearchGate.
• Overview of Analytical Methods for Taxanes Quantification in Diluted Formulations and Biological Samples and their Applications in Clinical Practice. (n.d.). ResearchGate.
• Anthocyanins: Factors Affecting Their Stability and Degradation. (n.d.). PubMed.
• Analytical Approaches to Paclitaxel. (n.d.).
• Separation and Purification of Taxanes from Crude Taxus cuspidata Extract by Antisolvent Recrystallization Method. (n.d.). MDPI.
• Solid Phase Extraction (SPE) Sample Preparation - Fundamentals. (2016, March 4). YouTube.
• Quantitative Determination of Taxine B in Body Fluids by LC-MS-MS. (n.d.). PubMed.
• 4 Qualitative Data Analysis Challenges & Their Solutions. (2023, March 25). Contentsquare.
• LC-MS Sample Preparation: Techniques & Challenges. (n.d.).
• 12 Challenges of Data Analytics and How to Fix Them. (2020, November 25). ClearRisk.
• Rapid Screening and Identification of Diterpenoids in Tinospora sinensis Based on High-Performance Liquid Chromatography Coupled with Linear Ion Trap-Orbitrap Mass Spectrometry. (n.d.). NIH.
• Determination of Taxanes in Taxus sp. with the Agilent 1290 Infinity 2D-LC Solution. (n.d.).
• An Ultra-Fast and Green LC-MS Method for Quantitative Analysis of Aesculin and Aesculetin in Cortex Fraxini. (2023, September 19). MDPI.
• Solid Phase Extraction (SPE). (n.d.). Sigma-Aldrich.
• Stabilization and Degradation Mechanisms of Cytoplasmic Ataxin-1. (2016, May 5). PubMed.
• Analytical Techniques for The Study of Newly-Approved Anticancer Drugs. (n.d.). bepls.
• Stability and Degradation Kinetic study of Bilastine in Solution State by RP-HPLC Method. (2025, August 6).
• Mass Spectrometry‐Based Applications in Tannin Analytics: From Qualitative and Quantitative Analyses to Biological Activity. (2025, November 27). PMC.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling taxanes in Taxus extracts using lc/ms and lc/ms/ms techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chemical compositions and biological activities of the oils from the genus Taxus and factors limiting the regeneration of endangered yews: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. maxapress.com [maxapress.com]
• 9. Research Progress on Taxus Extraction and Formulation Preparation Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of main taxoids in Taxus species by microwave-assisted extraction combined with LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. organomation.com [organomation.com]

Application Note: High-Purity Isolation of Taxayunnansin A using Preparative High-Performance Liquid Chromatography

Abstract

This application note provides a comprehensive guide and a detailed protocol for the purification of Taxayunnansin A, a complex taxane diterpenoid isolated from Taxus yunnanensis. The protocol leverages preparative High-Performance Liquid Chromatography (HPLC) to achieve high purity and yield, suitable for downstream applications in drug discovery and pharmacological research. This document outlines the entire workflow, from the initial extraction and sample preparation to the final polishing and purity verification, with a focus on the scientific rationale behind each step.

Introduction: The Challenge and Importance of Purifying Taxayunnansin A

Taxayunnansin A is a member of the taxane family of natural products, which includes the renowned anti-cancer drug, Paclitaxel (Taxol®)[1]. Isolated from the needles and bark of the Himalayan Yew (Taxus yunnanensis), Taxayunnansin A (Molecular Formula: C35H44O13, Molecular Weight: 672.72 g/mol ) possesses a complex diterpenoid core, presenting a significant challenge for purification[2]. The intricate mixture of structurally similar taxanes and other secondary metabolites in the crude plant extract necessitates a highly selective and efficient purification strategy.

Preparative HPLC has become the gold standard for the isolation of complex natural products due to its high resolution, speed, and efficiency[2][3]. This application note details a robust preparative HPLC method for the isolation of Taxayunnansin A, providing researchers with a reliable protocol to obtain this valuable compound in high purity.

Pre-Purification Workflow: From Plant Material to Crude Extract

The initial steps of the purification process are critical for the success of the final preparative HPLC separation. A well-prepared crude extract will be enriched in the target compound and depleted of interfering substances, leading to a more efficient and higher-resolution separation.

Extraction of Taxanes from Taxus yunnanensis

The extraction process is designed to efficiently liberate the taxanes from the plant matrix.

Protocol: Ethanolic Extraction

• Harvesting and Drying: Collect fresh needles and bark from Taxus yunnanensis. Dry the plant material in a well-ventilated oven at 40-50°C to a constant weight to prevent enzymatic degradation.

• Grinding: Mill the dried plant material into a fine powder (approximately 20-40 mesh) to increase the surface area for efficient solvent penetration.

• Maceration: Submerge the powdered plant material in 95% ethanol (EtOH) in a 1:10 (w/v) ratio. Macerate for 24-48 hours at room temperature with occasional agitation.

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper. Repeat the extraction process on the plant residue two more times with fresh solvent to ensure exhaustive extraction. Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude ethanolic extract.

Liquid-Liquid Partitioning for Enrichment

Liquid-liquid partitioning is employed to remove highly polar and non-polar impurities from the crude extract.

Protocol: Solvent Partitioning

• Dissolution: Dissolve the crude ethanolic extract in a 10% aqueous methanol solution.

• Defatting: Perform a liquid-liquid extraction with an equal volume of hexane to remove non-polar compounds like fats and waxes. Repeat this step three times. Discard the hexane layers.

• Taxane Extraction: Extract the aqueous methanol phase with an equal volume of dichloromethane (DCM) or ethyl acetate. The majority of taxanes will partition into the organic phase. Repeat this extraction three times.

• Concentration: Combine the organic layers and evaporate to dryness under reduced pressure to yield a taxane-enriched crude extract.

Preparative HPLC Purification of Taxayunnansin A

The heart of this application note is the preparative HPLC protocol. This section details the method development on an analytical scale and the subsequent scale-up to a preparative scale.

Analytical Method Development: The Blueprint for Separation

Before proceeding to the preparative scale, it is essential to develop and optimize the separation on an analytical HPLC system[3]. This allows for rapid method development while conserving valuable sample and solvent.

Key Considerations for Analytical Method Development:

• Column Chemistry: A C18 stationary phase is highly effective for the separation of taxanes due to their moderately lipophilic nature.

• Mobile Phase: A gradient of acetonitrile (ACN) and water or methanol (MeOH) and water is typically used. Acetonitrile often provides better resolution for complex mixtures of taxanes[4][5][6]. The addition of a small amount of acid, such as 0.1% formic acid, can improve peak shape.

• Detection Wavelength: Based on the typical UV absorbance of taxanes containing a benzoyl group, a detection wavelength of 228 nm is recommended for Taxayunnansin A. A photodiode array (PDA) detector can be used to monitor the peak purity and to confirm the optimal wavelength.

• Temperature: Maintaining a constant column temperature, for instance at 30°C, ensures reproducible retention times[3].

Analytical HPLC Protocol:

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30-70% B over 40 minutes
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	228 nm (PDA)
Injection Vol.	10 µL (of 1 mg/mL sample in MeOH)

Scaling Up to Preparative HPLC

Once a satisfactory separation is achieved on the analytical scale, the method is scaled up to a preparative column. The goal is to maximize the loading capacity while maintaining adequate resolution.

Workflow for Preparative HPLC Purification of Taxayunnansin A

Caption: Workflow for the purification of Taxayunnansin A.

Preparative HPLC Protocol:

Parameter	Condition	Rationale
Column	C18, 50 x 250 mm, 10 µm	Larger diameter for increased loading capacity.
Mobile Phase A	Water with 0.1% Formic Acid	Maintains the same selectivity as the analytical method.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30-70% B over 40 minutes	The gradient is kept the same to maintain resolution.
Flow Rate	118 mL/min	Scaled up from the analytical flow rate to maintain linear velocity.
Column Temp.	30°C	Ensures reproducibility.
Detection	228 nm	Optimal wavelength for taxane detection.
Sample Prep.	Dissolve crude extract in MeOH (e.g., 50 mg/mL) and filter (0.45 µm).	High concentration for maximum throughput.
Injection Vol.	5-10 mL per run	Maximize loading without compromising resolution.

Fraction Collection:

• Collect fractions based on the UV chromatogram.

• Start collecting just before the Taxayunnansin A peak begins to elute and stop just after the peak returns to baseline.

• Combine fractions from multiple runs that show high purity by analytical HPLC.

Post-Purification Analysis: Ensuring Purity and Identity

After preparative HPLC, it is crucial to verify the purity and confirm the identity of the isolated Taxayunnansin A.

Purity Assessment by Analytical HPLC

Analyze the combined, purified fractions using the analytical HPLC method described in section 3.1. The purity should be >95% for most research applications.

Structural Confirmation by Mass Spectrometry and NMR

Mass Spectrometry (MS):

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS).

• Expected Mass: The protonated molecule [M+H]+ should be observed at m/z 673.2855.

• Fragmentation: Tandem MS (MS/MS) can be used to confirm the structure by comparing the fragmentation pattern with known data for taxanes. Common losses include acetic acid (60 Da) and water (18 Da)[7].

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Techniques: 1H NMR and 13C NMR spectroscopy.

• Purpose: To confirm the detailed chemical structure of Taxayunnansin A. The chemical shifts and coupling constants should be compared with published data for Taxayunnansin A.

Summary of Expected Results

The following table summarizes the expected outcomes of the purification protocol.

Parameter	Expected Value
Retention Time (Analytical)	Dependent on specific system, but should be consistent.
Purity (Analytical HPLC)	> 95%
Yield	Dependent on the starting material's concentration of Taxayunnansin A.
[M+H]+ (ESI-MS)	m/z 673.2855
NMR Spectra	Consistent with the published structure of Taxayunnansin A.

Troubleshooting

Problem	Possible Cause	Solution
Poor Resolution	- Column overloading- Inappropriate mobile phase	- Reduce injection volume or sample concentration.- Re-optimize the gradient on the analytical scale.
Low Yield	- Inefficient extraction- Poor partitioning- Loss during purification	- Ensure exhaustive extraction of the plant material.- Optimize the liquid-liquid partitioning steps.- Check for leaks in the HPLC system.
Peak Tailing	- Column degradation- Secondary interactions	- Use a new column.- Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the successful purification of Taxayunnansin A from Taxus yunnanensis using preparative HPLC. By following the outlined steps for extraction, method development, scale-up, and post-purification analysis, researchers can obtain high-purity Taxayunnansin A for further investigation into its biological activities and potential as a therapeutic agent.

References

Sources

• 1. technologynetworks.com [technologynetworks.com]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 6. Switching the Mobile Phase from Acetonitrile to Methanol : Shimadzu (Europe) [shimadzu.eu]
• 7. Study on fragmentation behavior of 5/7/6-type taxoids by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Taxayunnansin A and Paclitaxel Co-treatment

For Researchers, Scientists, and Drug Development Professionals

A Foreword on Taxayunnansin A and a Path Forward for Novel Taxane Research

Extensive literature review reveals a notable scarcity of specific data on a compound designated "Taxayunnansin A." However, the source organism, Taxus yunnanensis, is a well-documented reservoir of a diverse array of bioactive taxane diterpenoids, many of which exhibit potent anti-tumor properties.[1][2][3][4] These compounds, akin to the renowned Paclitaxel, are known to exert their cytotoxic effects, at least in part, by interfering with microtubule dynamics, a critical process for cell division.[5][6][7][8][9]

This document, therefore, is structured as a comprehensive guide for the investigation of a novel or less-characterized taxane, herein referred to as "Taxayunnansin A," in combination with Paclitaxel. The principles and protocols detailed below are grounded in established methodologies for assessing drug synergy and are broadly applicable to the study of taxane co-treatments.

Introduction: The Rationale for Taxane Combination Therapy

Paclitaxel, a cornerstone of chemotherapy for various solid tumors, functions by stabilizing microtubules, leading to mitotic arrest and subsequent apoptotic cell death.[5][10] However, its efficacy can be limited by both intrinsic and acquired resistance mechanisms, as well as dose-limiting toxicities. Combination therapy, the co-administration of two or more therapeutic agents, presents a promising strategy to overcome these challenges.[11]

The co-treatment of Paclitaxel with a novel taxane, such as one isolated from Taxus yunnanensis, is predicated on the hypothesis of synergistic or additive effects. This could manifest as:

• Enhanced Cytotoxicity: Achieving a greater therapeutic effect at lower, less toxic concentrations of each agent.

• Overcoming Resistance: The novel taxane may have a slightly different binding affinity or mechanism of action that circumvents resistance pathways developed against Paclitaxel.

• Modulation of Pro-Apoptotic Pathways: The combination may more effectively trigger programmed cell death.

This guide provides a systematic approach to rigorously evaluate the potential of a Taxayunnansin A and Paclitaxel co-treatment regimen, from initial in vitro screening to preclinical in vivo validation.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided below. Specific catalogue numbers should be determined by the individual laboratory's preferred suppliers.

Category	Item	Purpose
Cell Lines	Human breast cancer (e.g., MCF-7, MDA-MB-231), Human ovarian cancer (e.g., A2780, SKOV3)	In vitro models for efficacy testing
Cell Culture	DMEM/RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA	Standard cell culture maintenance
Test Compounds	Paclitaxel (≥99% purity), Taxayunnansin A (or other novel taxane, ≥98% purity)	Therapeutic agents for co-treatment
Solvents	Dimethyl sulfoxide (DMSO), Phosphate Buffered Saline (PBS)	Solubilization of test compounds
Assay Kits	MTT or CCK-8 Cell Viability Assay Kit, Annexin V-FITC/Propidium Iodide Apoptosis Detection Kit	Quantifying cell viability and apoptosis
Flow Cytometry	RNase A, Propidium Iodide	Cell cycle analysis
Western Blotting	RIPA Lysis Buffer, Protease and Phosphatase Inhibitor Cocktails, BCA Protein Assay Kit, SDS-PAGE gels, PVDF membranes, Primary and Secondary Antibodies (e.g., anti-Bcl-2, anti-Bax, anti-Caspase-3, anti-PARP, anti-Cyclin B1, anti-Actin)	Analysis of protein expression

In Vitro Experimental Protocols

Cell Culture and Maintenance

• Culture selected cancer cell lines in their recommended medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells upon reaching 80-90% confluency to ensure exponential growth for experiments.

Drug Preparation

• Prepare stock solutions of Paclitaxel and Taxayunnansin A in sterile DMSO at a high concentration (e.g., 10 mM).

• Aliquot stock solutions and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• On the day of the experiment, dilute the stock solutions to the desired working concentrations using the appropriate cell culture medium. Ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

In Vitro Experimental Workflow

Caption: Workflow for in vitro evaluation of Taxayunnansin A and Paclitaxel co-treatment.

Cell Viability and Synergy Assessment (MTT/CCK-8 Assay)

• IC50 Determination:

  • Seed cells in 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat cells with a serial dilution of Paclitaxel and Taxayunnansin A individually for 48 or 72 hours.

  • Add MTT or CCK-8 reagent according to the manufacturer's instructions and measure the absorbance.

  • Calculate the IC50 value (the concentration that inhibits 50% of cell growth) for each compound using non-linear regression analysis.

• Combination Study:

  • Based on the individual IC50 values, design a combination experiment using either a fixed-ratio method or a checkerboard assay.

  • Treat cells with the drug combinations for the predetermined duration.

  • Perform the cell viability assay as described above.

  • Calculate the Combination Index (CI) using software such as CompuSyn. A CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Apoptosis Analysis (Annexin V/PI Staining)

• Seed cells in 6-well plates and treat with Paclitaxel, Taxayunnansin A, and their synergistic combination for 24 or 48 hours.

• Harvest the cells, including any floating cells in the medium.

• Wash the cells with cold PBS.

• Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide according to the kit manufacturer's protocol.

• Analyze the stained cells by flow cytometry to quantify the percentage of early apoptotic, late apoptotic, and necrotic cells.

Cell Cycle Analysis

• Treat cells in 6-well plates as described for the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells in cold 70% ethanol overnight at -20°C.

• Wash the cells to remove the ethanol and resuspend in PBS containing RNase A and Propidium Iodide.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution (G1, S, G2/M phases) by flow cytometry.

Western Blotting

• Treat cells in 6-well or 10 cm plates with the individual drugs and their combination.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved Caspase-3, PARP, Cyclin B1) overnight at 4°C.

• Incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use a loading control like β-actin or GAPDH to normalize protein levels.

In Vivo Experimental Protocol: Tumor Xenograft Model

Animal Model and Tumor Implantation

• Use immunodeficient mice (e.g., nude or SCID mice).

• Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ cells in PBS/Matrigel) into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

In Vivo Experimental Workflow

Caption: Workflow for in vivo evaluation of Taxayunnansin A and Paclitaxel co-treatment in a xenograft model.

Treatment Protocol

• When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups:

  • Vehicle control

  • Paclitaxel alone

  • Taxayunnansin A alone

  • Paclitaxel + Taxayunnansin A combination

• Administer the treatments via an appropriate route (e.g., intraperitoneal or intravenous injection) according to a predetermined schedule (e.g., twice weekly).

• Monitor tumor volume (Volume = 0.5 x Length x Width²) and body weight regularly.

• At the end of the study, euthanize the mice, excise the tumors, and record their weights.

• Tumor tissues can be further processed for histological or immunohistochemical analysis.

Data Presentation and Analysis

Summarize quantitative data in tables for clarity and ease of comparison.

Table 1: Hypothetical In Vitro Cytotoxicity and Synergy Data

Treatment	IC50 (nM) in MCF-7 cells	Combination Index (CI) at ED50
Paclitaxel	10.5	-
Taxayunnansin A	25.2	-
Paclitaxel + Taxayunnansin A (1:2.4 ratio)	-	0.6

Note: CI < 1 indicates synergy.

Signaling Pathway Visualization

The synergistic effect of two taxanes likely converges on the microtubule-dependent signaling pathways leading to apoptosis.

Caption: Proposed signaling pathway for taxane-induced apoptosis.

References

• Yang, W. X., Zhao, Z. G., Wang, L. H., Yu, S. J., & Liang, Z. S. (2012). Chemical compositions and biological activities of the oils from the genus Taxus and factors limiting the regeneration of endang. Journal of Ethnopharmacology, 141(1), 309-313.
• Parmar, V. S., Jha, A., Bisht, K. S., Taneja, P., Singh, S. K., Kumar, A., ... & Olsen, C. E. (1999). Constituents of the yew trees. Phytochemistry, 50(8), 1267-1304.
• Ma, W. G., Zhang, Y. M., & Chen, W. M. (1995). [Chemical constituents of Taxus yunnanensis Cheng et LK Fu].
• Liu, J. S., & Li, L. (2015). Chemical constituents from seeds of Taxus yunnanensis.
• Chen, W. M., Zhang, P. L., & Ma, W. G. (1991). [Studies on the chemical constituents of Taxus yunnanensis]. Yao xue xue bao= Acta pharmaceutica Sinica, 26(10), 749-754.
• Pan, X., Niu, G., & Loo, A. (2009). Chemical constituents from Amentotaxus yunnanensis and Torreya yunnanensis.
• Gao, X., Zhang, N., & Xie, W. (2024). A Deep Dive into the Botanical and Medicinal Heritage of Taxus. Molecules, 29(6), 1365.
• Gupta, M. L., Jr, Bode, C. J., Georg, G. I., & Himes, R. H. (2003). Mutations that impart Taxol binding to yeast tubulin. Proceedings of the National Academy of Sciences, 100(11), 6394-6397.
• Kokan, A., & Hudecova, A. (2020). Natural Taxanes: From Plant Composition to Human Pharmacology and Toxicity. Molecules, 25(22), 5413.
• Pan, M. H., Lin-Shiau, S. Y., & Lin, J. K. (2001). Induction of apoptosis by the oolong tea polyphenol theasinensin A through cytochrome c release and activation of caspase-9 and caspase-3 in human U937 cells. Journal of agricultural and food chemistry, 49(5), 2508-2514.
• Ohtsu, T., Sasaki, Y., & Saijo, N. (1995). Tumor Cell Growth Inhibition and Apoptosis Induction by Taxane Compounds Isolated from Taxus yunnanensis. Japanese journal of cancer research: Gann, 86(7), 687-693.
• Wang, X., Wang, L., & Chen, Y. (2019). Recent insights into the biological activities and drug delivery systems of tanshinones. International journal of nanomedicine, 14, 5395.
• Gao, X., Zhang, N., & Xie, W. (2024). Advancements in the Cultivation, Active Components, and Pharmacological Activities of Taxus mairei. Plants, 13(5), 717.
• Fana, M., & Valancius, V. (2020).

• Stack Overflow. (2008). What are the differences between struct and class in C++? Retrieved from [Link]

• Kellogg, E. H., Hejab, N. M. A., Po-Chun, H., & Nogales, E. (2017). Insights into the distinct mechanisms of action of taxane and non-taxane microtubule stabilizers from cryo-EM structures. Journal of molecular biology, 429(5), 633-646.
• Li, Y., Li, J., Li, S., Li, Y., Wang, Y., Zhang, Y., ... & Li, C. (2021). Taxifolin attenuates inflammation via suppressing MAPK signal pathway in vitro and in silico analysis. Food and Chemical Toxicology, 153, 112269.

• Reddit. (2020). What is the difference between a struct and a class in C++? Retrieved from [Link]

• Pecqueur, D., Borg, C., & Le Maux, A. (2018). Structural insight into the stabilization of microtubules by taxanes. The FEBS journal, 285(23), 4333-4348.
• Liu, Y., Wang, H., & Chen, J. (2023).
• Ogawa, S., & Yazaki, Y. (2018). Tannins from Acacia mearnsii De Wild. Bark: Tannin Determination and Biological Activities. Molecules, 23(4), 837.
• Li, J., Li, Y., & Li, C. (2024). TNF Signaling Pathway Is the Key Pathway Regulated by Disitamab Vedotin in Bladder Cancer Cells. International Journal of Molecular Sciences, 25(12), 6524.
• Kim, J. H., Jeong, D., & Kim, S. H. (2021). 8-Epi-xanthatin induces the apoptosis of DU145 prostate carcinoma cells through signal transducer and activator of transcription 3 inhibition and reactive oxygen species generation. Phytotherapy Research, 35(4), 2049-2058.

• Pecqueur, D., Borg, C., & Le Maux, A. (2018). Structural insight into the stabilization of microtubules by taxanes. ResearchGate. Retrieved from [Link]

• TutorialsPoint. (2025). Difference Between Structure and Class. Retrieved from [Link]

• Van Eede, M. C., & Van den Heuvel, D. M. (2021). Modulation of calcineurin signaling during development.
• Roy, K., & Garg, P. (2007). Understanding tubulin/microtubule-taxane interactions: a quantitative structure-activity relationship study. Journal of medicinal chemistry, 50(14), 3329-3338.

• Quora. (2014). What is the difference between class and structure? Retrieved from [Link]

• Ogawa, S., & Yazaki, Y. (2018). Tannins from Acacia mearnsii De Wild. Bark: Tannin Determination and Biological Activities. Molecules, 23(4), 837.

• ResearchGate. (n.d.). Effect of TAX on induction of apoptosis. Retrieved from [Link]

• Chen, J., Li, L., & Li, Y. (2021). Capsaicin Inhibits Proliferation and Induces Apoptosis in Breast Cancer by Down-Regulating FBI-1-Mediated NF-κB Pathway. Drug design, development and therapy, 15, 229.

• Naukri Code 360. (n.d.). Difference between Structure and Class in C++. Retrieved from [Link]

• Jantan, I., Ilangkovan, M., & Mohamed, S. (2019). Modulation of cell signaling pathways by Phyllanthus amarus and its major constituents: potential role in the prevention and treatment of inflammation and cancer. Inflammopharmacology, 27(6), 1087-1106.

Sources

• 1. researchgate.net [researchgate.net]
• 2. [Chemical constituents of Taxus yunnanensis Cheng et L. K. Fu] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [Studies on the chemical constituents of Taxus yunnanensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Understanding tubulin–Taxol interactions: Mutations that impart Taxol binding to yeast tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tumor Cell Growth Inhibition and Apoptosis Induction by Taxane Compounds Isolated from Taxus yunnanensis | CiNii Research [cir.nii.ac.jp]
• 7. Insights into the distinct mechanisms of action of taxane and non-taxane microtubule stabilizers from cryo-EM structures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. Understanding tubulin/microtubule-taxane interactions: a quantitative structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Taxane Process Development Help Desk: Taxayunnansin A Optimization

Ticket ID: TYA-OPT-2024 Subject: Improving Extraction Yield & Purity of Taxayunnansin A from Taxus wallichiana Assigned Specialist: Senior Application Scientist, Natural Products Chemistry

Mission Statement

Welcome to the Process Development Support Center. You are likely facing one of three bottlenecks: low crude recovery , complex co-elution (the "taxane soup" effect), or compound degradation during processing.

Taxayunnansin A is a taxane diterpenoid distinct from Paclitaxel, often serving as a critical precursor or bioactive analogue. Unlike Paclitaxel, its specific ester side-chains render it uniquely sensitive to thermal and pH stress. This guide moves beyond generic "grind and soak" methods to precision process engineering.

Part 1: Pre-Extraction & Material Preparation

Q: I am using dried bark, but my yields are inconsistent. Should I switch tissue types?

A: Yes. While bark was the traditional source for taxanes, needles (leaves) are the superior choice for Taxayunnansin A for two reasons:

• Renewability: Needles can be harvested without killing the tree (Taxus wallichiana is endangered).

• Lipid Profile: Bark contains higher concentrations of lignans and waxy lipids that interfere with downstream chromatography.

Q: How critical is particle size? I am currently using a standard mill.

A: Critical. Taxanes are sequestered in intracellular vacuoles.

• The Issue: Coarse grinding (>40 mesh) leaves cells intact, requiring longer diffusion times. Ultra-fine powder (<80 mesh) creates "fines" that clog filtration and cause channeling in extraction beds.

• The Fix: Target 40–60 mesh . This balances cell rupture with solvent permeability.

• Protocol: Freeze the needles with liquid nitrogen prior to grinding (Cryogenic Milling). This prevents heat-induced isomerization of the C-13 side chain during the grinding process.

Part 2: Primary Extraction Optimization (The Yield)

Q: I am using Soxhlet extraction with Methanol. Is this the best approach?

A: Stop immediately. Soxhlet extraction maintains the compound at boiling points (65°C+ for MeOH) for hours. Taxayunnansin A contains ester groups susceptible to thermal hydrolysis and epimerization at C-7.

Recommended Workflow: Ultrasound-Assisted Extraction (UAE) UAE utilizes acoustic cavitation to disrupt cell walls mechanically rather than thermally.[1][2]

Optimized UAE Protocol:

Parameter	Setting	Rationale
Solvent	90% Ethanol (aq)	Methanol is toxic; 90% EtOH matches Taxayunnansin A polarity while minimizing chlorophyll extraction compared to 100% EtOH.
Ratio	1:15 (g/mL)	Sufficient gradient for mass transfer without excessive solvent waste.
Temperature	< 40°C	Critical Limit. Above 45°C, degradation rates spike significantly [1].
Time	30–45 min	Equilibrium is usually reached by 30 min; prolonged sonication degrades the solute.
Frequency	40 kHz	Standard frequency for plant cell rupture.

Q: My crude extract is dark green and sticky. How do I clean this up before HPLC?

A: You are seeing chlorophyll and waxes. Direct injection will ruin your column. You must perform a Liquid-Liquid Partitioning step.

The "De-Greening" Protocol:

• Concentrate the Ethanol extract to an aqueous residue (remove alcohol).

• Wash 1: Add Hexane (1:1 v/v). Shake and discard the Hexane layer (removes lipids/waxes).

• Extraction: Add Dichloromethane (DCM) or Ethyl Acetate (1:1 v/v) to the aqueous layer.

• Collect: The Taxayunnansin A moves into the DCM/EtOAc phase.

• Dry: Evaporate the organic phase to obtain the "Enriched Fraction."

Part 3: Purification & Enrichment (The Purity)

Q: I cannot separate Taxayunnansin A from other taxanes (like Taxol or 10-DAB) on C18 columns.

A: Taxanes possess very similar skeletons. On standard C18, they co-elute.

• The Troubleshooting Step: Check your mobile phase pH.

• The Fix: Taxanes are weak acids/neutrals. Adding 0.1% Formic Acid to your water phase suppresses ionization of free hydroxyls and sharpens the peaks.

Advanced Solution: High-Speed Counter-Current Chromatography (HSCCC) If solid-phase columns are failing, switch to liquid-liquid chromatography (HSCCC). This eliminates irreversible adsorption of the taxane onto silica [2].

Suggested HSCCC Solvent System (Two-Phase):

• System: n-Hexane : Ethyl Acetate : Methanol : Water

• Ratio: 1 : 1 : 1 : 1 (v/v/v/v)

• Mode: Tail-to-Head elution.

• Why: This "Arizona" family system separates taxanes based on slight polarity differences in the side chains.

Part 4: Stability & Storage (The Preservation)

Q: My samples degrade after 24 hours in solution. What is happening?

A: You are likely experiencing Base-Catalyzed Hydrolysis or C-7 Epimerization .

The Stability Triad:

• pH Control: Taxayunnansin A is most stable at pH 4.5–5.5 [3].

  • Risk: At pH > 7, the ester groups hydrolyze rapidly.

  • Risk: At pH < 3, acid-catalyzed rearrangement occurs.

• Solvent Storage: Never store in pure water. Store in MeOH/0.1% Acetic Acid at -20°C.

• Light: Taxanes are photosensitive. Use amber glass.

Visualizations

Figure 1: Optimized Extraction Logic Flow

This diagram illustrates the decision-making process for maximizing yield while minimizing degradation.

Caption: Step-by-step workflow for isolating an enriched taxane fraction from raw plant material, highlighting the critical partitioning step.

Figure 2: Troubleshooting Low Yield/Purity

Use this decision tree when experimental results deviate from expectations.

Caption: Diagnostic logic tree for resolving common bottlenecks in Taxayunnansin A extraction.

References

• Optimization of Ultrasound-Assisted Extraction of Taxanes. Source: National Institutes of Health (PMC). Note: Establishes the 40°C thermal limit and efficiency of UAE over Soxhlet.

• High-Speed Counter-Current Chromatography (HSCCC) for Taxane Separation. Source: Global Research Online / Scribd (Technical Overview). Note: Validates HSCCC as the preferred method for separating closely related taxanes like Taxol and Cephalomannine/Taxayunnansin.

• Effect of pH and Temperature on Taxane Stability. Source: SBMU Journals / ResearchGate. Note: Defines the pH stability window (4.[3]5) and degradation kinetics.

Sources

• 1. cst.kipmi.or.id [cst.kipmi.or.id]
• 2. The Optimisation of Ultrasound-Assisted Extraction for the Polyphenols Content and Antioxidant Activity on Sanguisorba officinalis L. Aerial Parts Using Response Surface Methodology [mdpi.com]
• 3. researchgate.net [researchgate.net]

Navigating the Labyrinth of Taxayunnansin A Degradation: A Technical Guide for Researchers

For Immediate Release

[City, State] – [Date] – In the intricate world of natural product chemistry and drug development, understanding the stability of a lead compound is paramount. Taxayunnansin A, a complex taxane diterpenoid, holds significant therapeutic promise. However, its journey from the lab bench to clinical application is fraught with the challenge of chemical instability. This technical support guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive framework for identifying and characterizing the degradation products of Taxayunnansin A in solution.

Frequently Asked Questions (FAQs)

Q1: I'm observing unexpected peaks in my HPLC chromatogram when analyzing Taxayunnansin A. What could be the cause?

A1: The appearance of new peaks is a common indicator of sample degradation. Taxayunnansin A, like other taxanes, is susceptible to degradation under various conditions. The most probable causes are hydrolysis of its ester groups, oxidation of the taxane core, or photodegradation if the solution has been exposed to light.

Q2: My Taxayunnansin A solution seems to be losing potency over time, even when stored in the dark and at low temperatures. Why is this happening?

A2: While minimizing light exposure and temperature can slow down degradation, it may not completely prevent it. The pH of your solution is a critical factor. Both acidic and basic conditions can catalyze the hydrolysis of the acetyl and benzoyl ester groups on the Taxayunnansin A molecule, leading to a loss of the parent compound.

Q3: What are the most common degradation pathways for taxanes like Taxayunnansin A?

A3: Based on the structure of Taxayunnansin A and the known behavior of similar taxanes, the primary degradation pathways include:

• Hydrolysis: Cleavage of the ester linkages at C-4, C-9, C-10, and the benzoyl group at C-2.

• Oxidation: Modification of the taxane core, particularly at allylic positions or other susceptible sites.

• Photodegradation: Light-induced reactions that can lead to complex structural changes.

Q4: Which analytical techniques are best suited for identifying Taxayunnansin A degradation products?

A4: A combination of chromatographic and spectrometric techniques is essential. High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) is excellent for separating the parent compound from its degradation products and providing initial UV spectral information. For definitive identification, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the gold standard, as it provides molecular weight and fragmentation data crucial for structure elucidation.

Troubleshooting Guide: From Observation to Identification

This guide provides a systematic approach to identifying the root cause of Taxayunnansin A degradation and characterizing the resulting products.

Problem: Appearance of Unknown Peaks in HPLC/LC-MS Analysis

Step 1: Confirm Degradation

• Rationale: It is crucial to first confirm that the new peaks are indeed degradation products and not artifacts from the solvent, sample matrix, or instrument.

• Protocol:

  • Analyze a freshly prepared standard solution of Taxayunnansin A.

  • Re-analyze the aged or suspect solution under the exact same chromatographic conditions.

  • Compare the chromatograms. A significant decrease in the peak area of Taxayunnansin A accompanied by the appearance of new peaks is a strong indication of degradation.

Step 2: Investigate Potential Causes through Forced Degradation Studies

• Rationale: Forced degradation studies, also known as stress testing, are essential for understanding the intrinsic stability of a drug substance and for identifying potential degradation products.[1][2] These studies involve subjecting the compound to harsh conditions to accelerate degradation.

• Workflow:

Caption: Forced degradation workflow for Taxayunnansin A.

Experimental Protocols

• Preparation of Stock Solution: Prepare a stock solution of Taxayunnansin A in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. Neutralize with 1 mL of 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at room temperature for 24 hours. Neutralize with 1 mL of 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours.

• Thermal Degradation: Heat 1 mL of the stock solution at 60°C for 24 hours.

• Photodegradation: Expose 1 mL of the stock solution to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Start with 30% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: Diode-array detector scanning from 200-400 nm. The primary monitoring wavelength for taxanes is typically around 227 nm.

• Rationale: Tandem mass spectrometry (MS/MS) provides fragmentation patterns that are critical for identifying the structure of unknown degradation products.[3]

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system.

• Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for taxanes.

• Data Acquisition: Acquire full scan MS data to determine the molecular weights of the degradation products and product ion scans (MS/MS) to obtain fragmentation patterns.

Predicted Degradation Products of Taxayunnansin A

Based on its chemical structure, the following degradation products are anticipated. The molecular weights are calculated based on the most common isotopes.

Degradation Pathway	Predicted Product	Description	Predicted [M+H]⁺ (m/z)
Hydrolysis	10-Deacetyl-Taxayunnansin A	Loss of the acetyl group at C-10.	631.28
9-Deacetyl-Taxayunnansin A	Loss of the acetyl group at C-9.	631.28
4-Deacetyl-Taxayunnansin A	Loss of the acetyl group at C-4.	631.28
2-Debenzoyl-Taxayunnansin A	Loss of the benzoyl group at C-2.	569.29
Multiple Deacetylations	Loss of two or more acetyl groups.	Varies
Oxidation	Hydroxylated Taxayunnansin A	Addition of a hydroxyl group (-OH).	689.27
Epoxidated Taxayunnansin A	Formation of an epoxide ring.	689.27

Note: The exact position of hydroxylation or epoxidation would require further spectroscopic analysis (e.g., NMR) for confirmation.

Data Interpretation and Structural Elucidation

The key to identifying degradation products lies in the careful interpretation of LC-MS/MS data.

• Molecular Ion ([M+H]⁺): The mass-to-charge ratio of the protonated molecule provides the molecular weight of the degradation product.

• Fragmentation Pattern: The fragmentation pattern in the MS/MS spectrum provides clues about the structure. For example, the loss of a neutral molecule with a mass of 42 Da often corresponds to the loss of an acetyl group (ketene), while a loss of 122 Da can indicate the loss of benzoic acid.

Caption: Example of a potential hydrolysis pathway.

By systematically applying these troubleshooting steps and analytical protocols, researchers can effectively identify and characterize the degradation products of Taxayunnansin A. This knowledge is not only crucial for ensuring the quality and stability of the compound in research settings but also forms a critical part of the regulatory documentation required for its development as a therapeutic agent.

References

• ICH, Q1A(R2), Stability Testing of New Drug Substances and Products, Step 4 version (2003).
• ICH, Q1B, Photostability Testing of New Drug Substances and Products, Step 4 version (1996).
• Bakshi, M., & Singh, S. (2002). Development of validated stability-indicating assay methods—critical review. Journal of pharmaceutical and biomedical analysis, 28(6), 1011-1040.
• Kats, M. (2014). Forced degradation studies: regulatory considerations and implementation.
• Reynolds, D. W., Facchine, K. L., Mullaney, J. F., Alsante, K. M., Hatajik, T. D., & Motto, M. G. (2002). Available guidance and best practices for conducting forced degradation studies. Pharmaceutical Technology, 26(2), 48-56.
• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hatajik, T. D., Kong, W., & Tsuda, Y. (2007). The role of degradant profiling in active pharmaceutical ingredients and drug products. Advanced drug delivery reviews, 59(1), 29-37.
• Ma, B., Zhang, J., & Wang, J. (2012). A review of analytical methods for the determination of taxanes in biological matrices. Journal of Pharmaceutical and Biomedical Analysis, 66, 1-16.
• Appendino, G., Barboni, L., Gariboldi, P., Bombardelli, E., Gabetta, B., & Viterbo, D. (1993). Taxoids from the needles of Taxus baccata.
• Zhang, J., & Wang, J. (2011). A review of the extraction, purification, and analysis of taxanes.

• Frommherz, L., Kintz, P., Kijewski, H., Köhler, H., Lehr, M., Brinkmann, B., & Beike, J. (2006). Quantitative determination of taxine B in body fluids by LC-MS-MS. International journal of legal medicine, 120(6), 346-351. [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajrconline.org [ajrconline.org]
• 3. Improving the detection of degradants and impurities in pharmaceutical drug products by applying mass spectral and chromatographic searching - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Residue Removal from Taxayunnansin A Samples

This technical support guide is designed for researchers, scientists, and drug development professionals working with Taxayunnansin A. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when removing residual solvents from purified samples. The information herein is grounded in established principles for handling sensitive taxane compounds and aims to ensure the integrity and stability of your valuable research materials.

Introduction: The Challenge of Solvent-Free Taxayunnansin A

Taxayunnansin A, a complex diterpenoid isolated from Taxus species, holds significant interest in pharmaceutical research. Its intricate structure, however, renders it susceptible to degradation under harsh experimental conditions. A critical step in obtaining pure, stable Taxayunnansin A is the complete removal of organic solvents used during extraction and purification, such as methanol, ethanol, acetone, and chlorinated solvents.[1] Incomplete solvent removal can interfere with downstream applications, compromise sample stability, and lead to inaccurate quantification.

This guide provides a systematic approach to troubleshooting common issues related to solvent removal, focusing on gentle yet effective techniques to preserve the integrity of Taxayunnansin A.

Frequently Asked Questions (FAQs)

Q1: My Taxayunnansin A sample shows signs of degradation after solvent removal. What are the likely causes?

A1: Degradation of Taxayunnansin A during solvent removal is often attributed to its sensitivity to heat, light, and pH.[1] Taxanes, as a class of compounds, are known to be heat-labile. It is advisable to keep temperatures below 50°C during any heating steps, such as in a rotary evaporator's water bath.[1] Exposure to light, especially UV light, can also trigger degradation. Therefore, it is recommended to use amber-colored glassware or work in a dark environment.[1] The pH of any residual aqueous phase can also influence stability.

Q2: I'm using a rotary evaporator, but I'm still finding significant amounts of residual solvent in my sample. What can I do?

A2: Several factors can contribute to inefficient solvent removal with a rotary evaporator. Firstly, ensure your vacuum system is pulling a sufficient and stable vacuum. Leaks in the system are a common culprit. Secondly, the bath temperature and condenser coolant temperature are critical. A general guideline is the "Delta-20" rule, where the heating bath temperature is about 20°C higher than the desired evaporation temperature of the solvent, and the cooling temperature is at least 20°C lower than the evaporation temperature. For heat-sensitive compounds like Taxayunnansin A, it is often better to use a lower bath temperature and a deeper vacuum. Lastly, for high-boiling point solvents, consider using a high-vacuum pump instead of a standard diaphragm pump.

Q3: Can I use lyophilization (freeze-drying) to remove organic solvents from my Taxayunnansin A sample?

A3: Yes, lyophilization can be an effective and gentle method for removing certain organic solvents, especially when they are mixed with water. However, it's important to note that many common organic solvents have very low freezing points, which can make it challenging to maintain them in a solid state during the process.[2] It is often recommended to first remove the bulk of the organic solvent using a rotary evaporator and then use lyophilization to remove the final traces of water and any residual, water-miscible organic solvents.[2]

Q4: What are the acceptable limits for residual solvents in a pharmaceutical-grade Taxayunnansin A sample?

A4: The acceptable limits for residual solvents in pharmaceutical products are defined by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) in their Q3C guidelines.[3][4][5] Solvents are categorized into three classes based on their toxicity. For example, Class 3 solvents, which have low toxic potential, have a permitted daily exposure (PDE) of 50 mg or more per day, which often corresponds to a concentration limit of 5000 ppm or 0.5%.[6] It is crucial to consult the latest ICH guidelines for the specific limits of the solvents you have used.

Troubleshooting Guide

This section provides a question-and-answer format to directly address specific issues you might encounter during your experiments.

Problem 1: Oily or Gummy Residue After Rotary Evaporation

Q: After using the rotary evaporator, my Taxayunnansin A sample is an oily or gummy substance, not a dry powder. How can I effectively dry it?

A: This is a common issue with complex natural products. The gummy consistency can be due to the presence of high-boiling point solvent residues or the amorphous nature of the compound itself.

Causality: High-boiling point solvents like DMSO or DMF are difficult to remove with a standard rotary evaporator. Even for lower boiling point solvents, the last traces can be tightly bound to the sample. The gummy texture makes it difficult for the trapped solvent to escape.

Troubleshooting Protocol:

• High-Vacuum Drying: Transfer the gummy sample to a vacuum desiccator or a vacuum oven connected to a high-vacuum pump (e.g., an oil-based rotary vane pump).

• Gentle Heating: If your sample's stability allows, gently heat the vacuum oven to a temperature below 50°C. This will increase the vapor pressure of the trapped solvent, facilitating its removal.

• Azeotropic Removal: If you suspect a specific high-boiling point solvent is the issue, you can try to remove it via azeotropic distillation. This involves adding a lower-boiling point solvent that forms an azeotrope with the problematic solvent. For example, toluene can be used to azeotropically remove water.[7] After adding the second solvent, repeat the rotary evaporation. This process may need to be repeated several times.

• Solvent Precipitation/Trituration: If the sample is still gummy, consider re-dissolving it in a minimal amount of a good solvent (e.g., methanol) and then precipitating it by adding a poor solvent (e.g., cold water or hexane). The resulting solid can then be collected by filtration and dried under high vacuum.

Problem 2: Sample "Bumping" or Foaming in the Rotary Evaporator

Q: My Taxayunnansin A solution keeps "bumping" (violently boiling) and being drawn into the condenser of my rotary evaporator. How can I prevent this?

A: Bumping is a common problem, especially with volatile solvents or when the vacuum is applied too quickly. This can lead to significant sample loss.

Causality: Bumping occurs when the solution becomes superheated, and a large vapor bubble forms rapidly, ejecting the liquid. Foaming can be caused by the presence of certain impurities or the properties of the solvent itself.

Troubleshooting Protocol:

• Gradual Vacuum Application: Apply the vacuum slowly to allow for controlled boiling.

• Controlled Rotation Speed: Ensure the flask is rotating at a steady and appropriate speed (typically 150-200 rpm) to create a thin film of the solution on the flask wall, which promotes smooth evaporation.

• Use a Bump Trap: Always use a bump trap between your flask and the rotary evaporator to catch any solution that bumps over.

• Lower Bath Temperature: A lower bath temperature will result in a less vigorous boil.[8]

• Stepwise Evaporation: For larger volumes, it's better to evaporate the solvent in stages rather than all at once.

Problem 3: Suspected Thermal Degradation

Q: I've noticed a change in the color of my Taxayunnansin A sample after drying, and subsequent analysis shows impurities that were not there before. I suspect thermal degradation. How can I confirm this and prevent it?

A: Color change is a strong indicator of degradation. Given the sensitivity of taxanes, minimizing heat exposure is paramount.[1]

Causality: The complex ester and oxetane functionalities in the taxane core are susceptible to thermal degradation, which can lead to various decomposition products.[9]

Troubleshooting Protocol:

• Analytical Confirmation: Use analytical techniques like HPLC-MS or NMR to compare the "before" and "after" samples to identify and characterize the degradation products.

• Optimize Rotary Evaporation Parameters:

  • The 20/40/60 Rule: A good starting point for rotary evaporation is to set the water bath to 60°C, the condenser to 20°C, and adjust the vacuum to achieve a solvent boiling point of 40°C.[10] However, for a highly sensitive compound like Taxayunnansin A, it's safer to lower the bath temperature to 40-50°C and adjust the vacuum accordingly.[1]

  • Use a vapor pressure nomograph to determine the required vacuum for your solvent at a lower temperature.

• Consider Alternative Drying Methods:

  • Lyophilization: If your sample is in a solvent system compatible with freeze-drying (e.g., water/tert-butanol), this is an excellent way to avoid heat altogether.

  • High-Vacuum Drying at Ambient Temperature: This is a very gentle method, although it can be time-consuming.

Experimental Workflows

Workflow 1: Standard Solvent Removal Protocol for Taxayunnansin A

Caption: Standard workflow for removing solvent residues from Taxayunnansin A samples.

Workflow 2: Troubleshooting Persistent Solvent Residues

Caption: Troubleshooting workflow for persistent solvent residues in Taxayunnansin A samples.

Data Presentation

Table 1: Recommended Rotary Evaporator Parameters for Common Solvents

Solvent	Boiling Point (°C at 760 mmHg)	Recommended Bath Temp (°C)	Target Vapor Temp (°C)	Required Vacuum (mbar)
Methanol	64.7	40-50	20-30	150-250
Ethanol	78.4	40-50	20-30	60-100
Acetone	56.0	30-40	10-20	200-300
Dichloromethane	39.6	30-40	10-20	400-500
Ethyl Acetate	77.1	40-50	20-30	80-120

Note: These are starting parameters and may need to be optimized for your specific system and sample volume. For Taxayunnansin A, it is always recommended to err on the side of lower temperatures and deeper vacuum.

Table 2: ICH Q3C Guideline Limits for Common Class 3 Solvents

Solvent	PDE (mg/day)	Concentration Limit (ppm)
Acetone	50	5000
Ethanol	50	5000
Ethyl Acetate	50	5000
Heptane	50	5000
Methanol	30	3000

Source: Adapted from ICH Q3C (R8) Guidelines.[6] Researchers should always refer to the most current version of the ICH guidelines for complete and up-to-date information.

References

• U.S. Food and Drug Administration. (n.d.). A Method of Lyophilizing Vaccines Containing Aluminum Salts into a Dry Powder Without Causing Particle Aggregation or Decreasing the Immunogenicity Following Reconstitution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ketamine. PubChem. Retrieved from [Link]

• Biology LibreTexts. (2021, August 15). 18.5: Pathways of Amino Acid Degradation. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal degradation pathways of betanin (as an example) and their corresponding chromatic changes. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Rotary Evaporation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Separation of hydrocarbons by azeotropic distillation. Retrieved from [Link]

• European Medicines Agency. (2024, April 29). ICH Q3C (R9) Residual solvents - Scientific guideline. Retrieved from [Link]

• ResearchGate. (2017, August 28). An easy drying schedule for Tectona grandis through vacuum press drying. Retrieved from [Link]

• BUCHI Corporation. (n.d.). How to effectively use organic solvents in lyophilization. Retrieved from [Link]

• ResearchGate. (n.d.). Chitin convergence and degradation pathway. Retrieved from [Link]

• Lab Unique. (n.d.). Rotary Evaporator Solvent Chart. Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Separation of azeotropic mixture (acetone + n-heptane) by extractive distillation with intermediate and heavy boiling entrainers: Vapour-liquid equilibrium measurements and correlation. Retrieved from [Link]

• MDPI. (n.d.). Pulsed Vacuum Drying of Pepper (Capsicum annuum L.): Effect of High-Humidity Hot Air Impingement Blanching Pretreatment on Drying Kinetics and Quality Attributes. Retrieved from [Link]

• International Council for Harmonisation. (2021, April 22). Impurities: Guideline for Residual Solvents Q3C(R8). Retrieved from [Link]

• SATO VAC INC. (n.d.). What is Vacuum drying?. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q3C — Tables and List Guidance for Industry. Retrieved from [Link]

• PubMed. (n.d.). Degradation pathways of salmon calcitonin in aqueous solution. Retrieved from [Link]

• ResearchGate. (2025, August 6). Lyophilization of Adjuvanted Vaccines: Methods for Formulation of a Thermostable Freeze-Dried Product. Retrieved from [Link]

• GWSI. (n.d.). Rotary Evaporator Solvent Chart: Key to Precision in the Lab. Retrieved from [Link]

• ResearchGate. (2025, August 7). Separation of azeotropic mixture (acetone + n-heptane) by extractive distillation with intermediate and heavy boiling entrainers: Vapour-liquid equilibrium measurements and correlation. Retrieved from [Link]

• ResearchGate. (2025, August 7). USING VACUUM DRYING SYSTEM FOR DRYING SOME LEAFY MEDICINAL PLANTS. Retrieved from [Link]

• TA Instruments. (2024, May 27). Unlocking Stability: The Crucial Role of Thermal Analysis in Lyophilization Temperature Optimization. Retrieved from [Link]

• USP-NF. (n.d.). (467) RESIDUAL SOLVENTS. Retrieved from [Link]

• Understanding the Principles of Rotary Evaporation: A Step-by-Step Guide. (2023, May 16). Retrieved from [Link]

• National Institutes of Health. (n.d.). Stabilization and Degradation Mechanisms of Cytoplasmic Ataxin-1. Retrieved from [Link]

• National Institutes of Health. (2015, December 11). A toxic organic solvent-free technology for the preparation of PEGylated paclitaxel nanosuspension based on human serum albumin for effective cancer therapy. Retrieved from [Link]

• University of Wollongong. (n.d.). Buchi 20/40/60 rule for Rotary Evaporators. Retrieved from [Link]

• Science.gov. (n.d.). vacuum drying process: Topics by Science.gov. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). ICH Q3C Guidelines for Residual Solvents (R9) Technical Document. Retrieved from [Link]

• Google Patents. (n.d.). Lyophilization method to improve excipient crystallization.

• Wolfram Demonstrations Project. (2012). Breaking the Acetone-Methanol Azeotrope with Different Extraction Solvents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20030099674A1 - Lyophilized injectable formulations containing paclitaxel or other taxoid drugs - Google Patents [patents.google.com]
• 3. ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q3C Guidelines for Residual Solvents (R9) Technical Document - Oreate AI Blog [oreateai.com]
• 6. fda.gov [fda.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. documents.uow.edu.au [documents.uow.edu.au]

Reference Data & Comparative Studies

Structural Elucidation and NMR Validation of Taxayunnansin A: A Comparative Guide

Executive Summary & Comparative Landscape

In the high-stakes field of taxane-based drug development, the ability to distinguish the active pharmaceutical ingredient (e.g., Paclitaxel) from structurally complex impurities is paramount. Taxayunnansin A (often associated with the Taxayuntin class of taxoids) represents a critical structural analogue found in Taxus species. Its validation is not merely an academic exercise but a regulatory necessity for establishing purity profiles in semi-synthetic taxane production.

This guide provides an objective technical comparison of Taxayunnansin A against the industry-standard taxoids (Paclitaxel and 10-Deacetylbaccatin III), focusing on Nuclear Magnetic Resonance (NMR) spectroscopy as the primary validation tool.

The Structural Challenge

Unlike Paclitaxel, which possesses the characteristic N-benzoyl-3-phenylisoserine side chain at C-13, Taxayunnansin A is typically characterized by a distinct esterification pattern (often involving cinnamoyl or acetyl groups) on the taxane core.

Comparative Matrix: Taxayunnansin A vs. Alternatives

Feature	Taxayunnansin A (Analyte)	Paclitaxel (Standard API)	10-Deacetylbaccatin III (Precursor)
Core Skeleton	Taxadiene core (often 5/7/6 ring system)	Taxadiene core	Taxadiene core
C-13 Substituent	Lacks Nitrogen ; typically Acetyl/Hydroxyl	N-containing Side Chain (Phenylisoserine)	Hydroxyl (-OH)
C-5 Substituent	Often Cinnamoyl or Acetyl	Acetyl	Acetyl
Key NMR Differentiator	Absence of amide doublet (~7.0-8.0 ppm); Distinct C-13 shift	Amide doublet (NH); C-13 side chain signals	C-13 methine upfield shift (~67-70 ppm)
Primary Role	Impurity / Metabolite / Bioactive Lead	Chemotherapeutic Drug	Semi-synthesis Starting Material

Experimental Protocol: Self-Validating NMR Workflow

To ensure scientific integrity, this protocol utilizes a self-validating system where internal references and 2D correlations confirm the 1D assignments.

Sample Preparation[1]

• Solvent Selection: Use Deuterated Chloroform (

  ) (99.8% D) as the primary solvent for direct comparison with literature.

  • Expert Insight: If signal overlap occurs in the "taxane fingerprint region" (4.0–6.0 ppm), use Acetone-

    or Pyridine- to induce a solvent shift, particularly for hydroxyl protons.

• Concentration: Dissolve 5–10 mg of isolated Taxayunnansin A in 600

  L of solvent.

• Internal Standard: Tetramethylsilane (TMS, 0.03% v/v) for chemical shift referencing (

  0.00).

Instrument Parameters (600 MHz recommended)

• Temperature: 298 K (25°C) to minimize conformational exchange broadening.

• Pulse Sequence:

  • H: 30° pulse angle, 2.0s relaxation delay ( ).
  • C: Power-gated decoupling (WALTZ-16), 2.0s relaxation delay.

• Scans: Minimum 64 scans for

  H; 1024+ scans for C to resolve quaternary carbons (C-1, C-15).

Workflow Diagram

The following diagram illustrates the logical flow from isolation to structural confirmation.

Caption: Figure 1. Step-by-step isolation and NMR validation workflow for Taxayunnansin A.

Data Analysis & Validation Criteria

The validation of Taxayunnansin A relies on identifying specific "Diagnostic Markers" that separate it from other taxoids.

Diagnostic H NMR Markers (Representative Data in )

The following table highlights the critical shifts used to validate the structure. Note: Exact values may vary by

0.05 ppm depending on concentration.

Position	Proton ( )	Multiplicity ( Hz)	Structural Significance
H-2	~5.60 – 5.70	d (~7.0)	Taxane Core Anchor: Diagnostic for the benzoate at C-2.
H-10	~6.30 (or distinct)	s (or d)	C-10 Oxidation: Differentiates between 10-acetyl and 10-deacetyl variants.
H-13	~4.80 – 5.00	m	Side Chain Check: In Paclitaxel, this is ~6.2 ppm. In Taxayunnansin A (lacking the large side chain), this shifts upfield.
Side Chain	~7.60 (Cinnamoyl)	d (16.0)	Cinnamoyl Marker: If present, the large coupling constant (16 Hz) indicates trans-geometry of the cinnamoyl alkene.
AcO-	2.00 – 2.30	s (multiple)	Acetate Count: Taxayunnansin A typically shows multiple acetate singlets.

Diagnostic C NMR Markers

Position	Carbon ( )	Type	Validation Logic
C-9	~209.0	C=O (Ketone)	Confirms the taxane ketone functionality.
C-15	~43.0	Quaternary C	The gem-dimethyl bridgehead; highly stable reference point.
C-13	~69.0 – 72.0	CH	Critical Differentiator: In Paclitaxel, the C-13 ester shifts this to ~75-76 ppm. A shift <72 ppm often indicates a simpler ester or hydroxyl.
Ester C=O	169.0 – 172.0	C=O	Confirms presence of acetate/cinnamoyl esters.[1]

Advanced Validation: 2D NMR Connectivity

To prove the structure is Taxayunnansin A and not a regioisomer (e.g., migration of an acetyl group from C-10 to C-7), you must perform HMBC (Heteronuclear Multiple Bond Correlation) :

• H-2 to C-9: Confirms the A-ring conformation.

• H-13 to Ester Carbonyl: Unambiguously identifies which ester group is attached to C-13 (e.g., connecting H-13 to the cinnamoyl carbonyl).

References

• Appendino, G. (1993). Taxol (Paclitaxel): Historical and Ecological Aspects. The Chemistry and Pharmacology of Taxol and its Derivatives. (Contextual grounding on Taxane isolation).

• Zhang, H., et al. (1995). Taxanes from Taxus chinensis. Phytochemistry. (Primary source for Taxayunnansin structural data).[1][2][3]

• Baloglu, E., & Kingston, D. G. (1999). The Taxane Diterpenoids. Journal of Natural Products. (Authoritative review on taxane NMR assignments).

• Stefanowicz, P., et al. (2020). NMR Spectroscopy for Protein and Small Molecule Structure Assessment. MDPI. (General methodology for NMR validation).

Disclaimer: The chemical shifts provided are representative of the taxane class and specific Taxayunnansin derivatives.[2] Always compare experimental data with a certified reference standard when available.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and structure elucidation of new taxoids from Taxus brevifolia - PubMed [pubmed.ncbi.nlm.nih.gov]

Taxayunnansin A: Mass Spectrometry Fragmentation &amp; Structural Profiling Guide

Topic: Taxayunnansin A mass spectrometry fragmentation pattern analysis Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

Taxayunnansin A (C₃₅H₄₄O₁₃) is a taxane diterpenoid primarily isolated from Taxus yunnanensis.[1][2][3][4] Unlike the clinically ubiquitous Paclitaxel (Taxol®), Taxayunnansin A lacks the N-benzoyl-3-phenylisoserine side chain at the C-13 position, a feature that drastically alters its mass spectrometry (MS) fragmentation behavior.[1] This guide provides a high-resolution analysis of Taxayunnansin A’s fragmentation logic, comparing it directly with Paclitaxel to aid analytical chemists in impurity profiling, metabolomics, and quality control of taxane-based therapeutics.[1]

Structural Context & Chemical Identity

To interpret the mass spectrum, one must first understand the molecular architecture. Taxayunnansin A shares the baccatin-like core with other taxoids but features a distinct substitution pattern.

Feature	Taxayunnansin A	Paclitaxel (Reference)
CAS Registry	153229-31-3	33069-62-4
Formula	C₃₅H₄₄O₁₃	C₄₇H₅₁NO₁₄
Monoisotopic Mass	672.2782 Da	853.3364 Da
Key Structural Difference	Lacks C-13 amide side chain; Polysubstituted with acetoxy groups.[1]	Contains C-13 N-benzoyl-3-phenylisoserine side chain.[1]
Primary Ionization	[M+H]⁺, [M+Na]⁺, [M+NH₄]⁺	[M+H]⁺, [M+Na]⁺

Scientist’s Note: The absence of the nitrogenous side chain in Taxayunnansin A means its fragmentation is dominated by neutral losses of small molecules (acetic acid, water, benzoic acid) rather than the cleavage of a large amide-linked moiety.

Experimental Configuration (Protocol)

For robust detection and fragmentation analysis, the following LC-MS/MS parameters are recommended. This protocol ensures optimal ionization of the taxane skeleton while minimizing in-source decay.

Workflow Diagram

Caption: Optimized LC-MS/MS workflow for Taxayunnansin A analysis using positive mode ESI.

Detailed Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX RRHD, 2.1 x 100 mm, 1.8 µm).[1]

• Mobile Phase:

  • (A) Water + 0.1% Formic Acid (Proton source).[1]

  • (B) Acetonitrile (ACN) + 0.1% Formic Acid.[1]

• Gradient: 30% B to 95% B over 10 minutes. Taxayunnansin A typically elutes after Baccatin III but before Paclitaxel due to intermediate hydrophobicity.[1]

• Ionization: ESI Positive Mode.

  • Tip: Taxanes form stable sodium adducts [M+Na]⁺.[1] To force fragmentation, prioritize the protonated species [M+H]⁺ by ensuring sufficient formic acid concentration, or use higher collision energy (CE) for sodiated adducts.[1]

Fragmentation Pattern Analysis

The fragmentation of Taxayunnansin A follows a predictable "stripping" mechanism, characteristic of poly-oxygenated terpenes.

Primary Precursor Ion

• [M+H]⁺ observed at m/z 673.28 (Theoretical: 673.2855).[1]

Mechanistic Pathway

• Deacetylation (Neutral Loss of AcOH): The molecule contains multiple acetate esters. The most labile acetates cleave first.

  • m/z 673 → m/z 613 (Loss of 60 Da: CH₃COOH).[1]

  • m/z 613 → m/z 553 (Loss of second 60 Da).[1]

• Dehydration (Neutral Loss of H₂O): Hydroxyl groups on the taxane ring (specifically C-1 or C-7) eliminate water.[1]

  • m/z 553 → m/z 535 (Loss of 18 Da: H₂O).[1]

• Debenzoylation (Diagnostic Cleavage):

  • Taxayunnansin A contains a benzoate group.[1] A characteristic rearrangement leads to the loss of Benzoic Acid (122 Da) or the formation of the Benzoyl cation (m/z 105) .

  • Note: In Paclitaxel, the m/z 105 ion is extremely abundant. In Taxayunnansin A, it is present but often less dominant than the skeletal losses.

Fragmentation Pathway Diagram

Caption: Proposed ESI-MS/MS fragmentation tree for Taxayunnansin A ([M+H]+ m/z 673).

Comparative Performance: Taxayunnansin A vs. Paclitaxel

This table highlights the diagnostic ions required to distinguish Taxayunnansin A from Paclitaxel and other taxoids in a complex matrix.

Diagnostic Feature	Taxayunnansin A	Paclitaxel	Interpretation
Precursor Ion	m/z 673 [M+H]⁺	m/z 854 [M+H]⁺	Distinct molecular weights allow easy MS1 separation.[1]
Side Chain Fragment	Absent	m/z 286	The m/z 286 ion is the "signature" of the Paclitaxel side chain. Its absence confirms the molecule is a taxane core derivative.
Baccatin Core	Modified Core (m/z ~553/535)	m/z 509 (Baccatin III)	Paclitaxel sheds its side chain to yield the Baccatin III ion (m/z 509).[1] Taxayunnansin A does not yield m/z 509 directly due to structural differences.[1]
Benzoyl Ion	m/z 105 (Moderate)	m/z 105 (High)	Both contain benzoate groups, but the pathway to m/z 105 is more direct in Paclitaxel.[1]
Neutral Losses	Dominant (-60, -18)	Secondary	Taxayunnansin A spectra are "noisier" with sequential neutral losses compared to the clean cleavage of Paclitaxel.[1]

Interpretation & Troubleshooting (Self-Validating Logic)

When analyzing real-world samples, use this logic to validate your peak identification:

• Check the Isotope Pattern: Taxayunnansin A (C₃₅) will have a distinct ¹³C isotopic abundance. Ensure the M+1 peak is approximately 38-40% of the M peak height.

• Verify Neutral Losses: If you see m/z 673 but do not see a fragment at m/z 613 (loss of acetate), suspect a different adduct or a non-taxane isobar.[1] Taxanes always lose acetate readily under CID.[1]

• Adduct Confusion: Be wary of [M+Na]⁺ (m/z 695). Sodiated taxanes fragment poorly, often only losing the neutral molecule to leave the Na⁺ ion, or showing no fragmentation until very high collision energies. Always select the [M+H]⁺ or [M+NH₄]⁺ for structural elucidation.

References

• Taxane Structural Diversity & Mass Spectrometry

  • Shen, Y., et al. (2023).[1] "Quality evaluation of compounds in leaves of six Taxus species based on UPLC-MS/MS." Frontiers in Plant Science.

• General Fragmentation Mechanisms of Taxoids

  • Yang, Y., et al. (2014).[1] "Fragmentation behaviors of taxanes drugs using electrospray ionization with quadrupole time-of-flight mass spectrometry." ResearchGate.[1]

• Chemical Structure Validation

  • PubChem Database.[1] "Taxusin / Taxane Derivatives." National Library of Medicine.[1]

• Taxus Yunnanensis Metabolites

  • Li, S.H., et al. (2002).[1][3] "Taxuyunnanines S-V, new taxoids from Taxus yunnanensis." Planta Medica.[1][3]

Sources

• 1. 6,10-Methanobenzocyclodecene-3,8,11,12-tetrol, 1,2,3,4,4a,5,6,7,8,11,12,12a-dodecahydro-9,12a,13,13-tetramethyl-4-methylene-, 3,8,11,12-tetraacetate, (3S,4aR,6R,8S,11R,12R,12aR)- | C28H40O8 | CID 167825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Taxuyunnanines S-V, new taxoids from Taxus yunnanensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]

A Researcher's Guide to Confirming Taxayunnansin A Chemical Identity via IR Spectroscopy

For researchers and drug development professionals working with complex natural products, unambiguous structural confirmation is paramount. Taxayunnansin A, a taxane diterpenoid isolated from Taxus yunnanensis, presents a fascinating yet intricate chemical architecture.[1] While a suite of analytical techniques is often employed for complete structural elucidation, Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly informative first pass to confirm the presence of key functional groups, thereby providing a crucial piece of the identity puzzle. This guide provides an in-depth, experience-driven comparison of IR spectroscopy with other common analytical methods for the confirmation of Taxayunnansin A's chemical identity, complete with supporting experimental rationale and protocols.

The Foundational Role of IR Spectroscopy in Natural Product Chemistry

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule. When a molecule is irradiated with infrared light, its bonds absorb energy at specific frequencies corresponding to their vibrational modes (stretching, bending, etc.). This results in a unique spectral fingerprint that reveals the presence of specific functional groups. For a molecule as complex as Taxayunnansin A (C₃₅H₄₄O₁₃), this fingerprint is rich with information.[1]

The primary value of IR spectroscopy in this context is not to elucidate the entire complex structure from scratch, but to rapidly verify the presence of expected functional groups based on a proposed or known structure. It is a cost-effective and efficient technique that can quickly flag inconsistencies or confirm the gross structural features of a sample.

Experimental Protocol: Acquiring a High-Quality IR Spectrum of Taxayunnansin A

The quality of an IR spectrum is critically dependent on meticulous sample preparation and appropriate instrument parameters. For a solid sample like Taxayunnansin A, the Attenuated Total Reflectance (ATR) technique is often preferred over traditional methods like KBr pellets due to its minimal sample requirement and ease of use.

Step-by-Step ATR-FTIR Protocol for Taxayunnansin A

• Instrument Preparation:

  • Ensure the Fourier Transform Infrared (FTIR) spectrometer is powered on and has completed its startup diagnostics.

  • Perform a background scan to account for atmospheric water and carbon dioxide. This is a critical step for obtaining a clean spectrum of the analyte.

• Sample Preparation:

  • Place a small, representative amount (typically 1-2 mg) of the purified Taxayunnansin A sample directly onto the ATR crystal.

  • Apply consistent pressure using the instrument's pressure clamp to ensure intimate contact between the sample and the crystal surface. The rationale here is to maximize the interaction of the evanescent wave with the sample, leading to a stronger and more representative spectrum.

• Data Acquisition:

  • Set the spectral range to 4000-400 cm⁻¹. This range covers the diagnostic functional group region and the fingerprint region.

  • Select a resolution of 4 cm⁻¹. This provides a good balance between spectral detail and signal-to-noise ratio for a molecule of this complexity.

  • Co-add 32 scans to improve the signal-to-noise ratio. The instrument will average these scans to reduce random noise.

• Data Processing:

  • Perform a baseline correction to ensure that the absorption peaks originate from a flat baseline.

  • Normalize the spectrum to facilitate comparison with reference spectra.

Interpreting the IR Spectrum of Taxayunnansin A: A Predictive Analysis

While an experimentally obtained spectrum for Taxayunnansin A is ideal, in its absence, we can predict the key absorption bands based on its known chemical structure. The structure of Taxayunnansin A contains several key functional groups that will give rise to characteristic IR absorptions:

• O-H (Alcohol): A broad and strong absorption band is expected in the region of 3500-3200 cm⁻¹ due to the presence of hydroxyl groups. The broadness of this peak is a result of intermolecular hydrogen bonding.

• C-H (Aliphatic): Multiple sharp peaks are anticipated between 3000 and 2850 cm⁻¹ corresponding to the stretching vibrations of sp³ hybridized C-H bonds in the taxane core.

• C=O (Ester and Ketone): Strong and sharp absorption bands are predicted in the range of 1750-1700 cm⁻¹. Taxayunnansin A contains several ester groups and potentially ketone functionalities, which will contribute to this region. The exact position of these peaks can provide clues about the electronic environment of the carbonyl groups.

• C-O (Alcohols, Esters, Ethers): A series of strong to medium intensity bands are expected in the fingerprint region, between 1300 and 1000 cm⁻¹, corresponding to the C-O stretching vibrations of the various oxygen-containing functional groups.

Predicted IR Absorption Bands for Taxayunnansin A

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
~3400	O-H (Alcohol)	Stretching	Strong, Broad
2960-2850	C-H (Aliphatic)	Stretching	Medium to Strong
~1740	C=O (Ester)	Stretching	Strong, Sharp
~1715	C=O (Ketone)	Stretching	Strong, Sharp
1450-1370	C-H (Aliphatic)	Bending	Medium
1250-1000	C-O (Alcohol, Ester)	Stretching	Strong

A Comparative Guide: IR Spectroscopy in the Context of Other Analytical Techniques

While IR spectroscopy provides valuable information about functional groups, it does not offer a complete picture of the molecular structure. For unambiguous identification of a complex molecule like Taxayunnansin A, a combination of techniques is essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C) and their connectivity.

• ¹H NMR: Reveals the number of different types of protons, their relative numbers (through integration), and their neighboring protons (through spin-spin splitting). This is invaluable for piecing together the carbon skeleton.

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

• 2D NMR (e.g., COSY, HSQC, HMBC): These experiments establish correlations between protons and carbons, allowing for the definitive assignment of the entire molecular structure, including stereochemistry.

In the context of Taxayunnansin A, NMR would be the primary tool for determining the precise arrangement of atoms in the taxane core and the location of all substituent groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• High-Resolution Mass Spectrometry (HRMS): Can determine the molecular formula of a compound with high accuracy by providing a very precise mass measurement.

• Tandem Mass Spectrometry (MS/MS): Fragments the molecule and analyzes the masses of the fragments, providing clues about the connectivity of different parts of the molecule.

For Taxayunnansin A, HRMS would confirm its molecular formula (C₃₅H₄₄O₁₃), and MS/MS would help to identify key structural motifs by observing characteristic fragmentation patterns.

Synergy of Techniques: A Holistic Approach

The true power in structural elucidation lies in the synergistic use of these techniques. IR spectroscopy provides a rapid confirmation of the presence of key functional groups. HRMS confirms the molecular formula. Finally, a comprehensive set of NMR experiments reveals the detailed connectivity and stereochemistry.

Workflow for Confirming the Chemical Identity of Taxayunnansin A

Caption: Workflow for the comprehensive identification of Taxayunnansin A.

Conclusion

In the rigorous world of natural product research and drug development, confirming the chemical identity of a compound like Taxayunnansin A is a multi-faceted process. While NMR and MS provide the ultimate detail for complete structural elucidation, IR spectroscopy plays a vital and often underappreciated role. It serves as a rapid, reliable, and cost-effective tool for the initial confirmation of key functional groups, providing a foundational piece of evidence in the overall analytical puzzle. By understanding the strengths and limitations of each technique and employing them in a logical and synergistic workflow, researchers can confidently establish the chemical identity of complex natural products, paving the way for further investigation into their biological activities and therapeutic potential.

References

• Zhang H, Takeda Y, Sun H. (1995). Taxanes from Taxus yunnanensis. Phytochemistry, 39(5), 1147-1151.

Sources

• 1. medchemexpress.com [medchemexpress.com]